[5',5''-2H2]2'-Deoxyguanosine monohydrate

Core Science & Biosynthesis

The Role of[5',5''-2H2]2'-Deoxyguanosine Monohydrate in Stable Isotope Labeling: A Mechanistic Guide for DNA Adductomics

Executive Summary

In genetic toxicology, oncology, and drug development, the precise quantification of DNA damage is a non-negotiable requirement. DNA adducts—covalent modifications formed between electrophilic chemicals and nucleophilic sites on DNA—serve as the initiating events for mutagenesis[1]. While historical methods like 32P-postlabeling offered high sensitivity, they lacked the structural specificity required for modern biomarker validation. Today, liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS/MS) is the undisputed gold standard[1].

However, ESI is inherently susceptible to matrix effects, requiring the use of stable isotope-labeled (SIL) internal standards to achieve absolute quantification[2]. This technical guide dissects the chemical logic, structural advantages, and methodological implementation of [5',5''-2H2]2'-Deoxyguanosine monohydrate as a premier internal standard for DNA adductomics.

The Mechanistic Superiority of 5',5''-Deuteration

When engineering an internal standard for 2'-deoxyguanosine (dG) or its adducts, the placement of the heavy isotope is the most critical design choice. As a Senior Application Scientist, I frequently observe quantitative failures stemming from poorly chosen isotopic labels.

The Flaw of C8 and Exchangeable Protons: Deuterium labels placed on exchangeable heteroatoms (e.g., -NH2 or -OH) are useless in LC-MS workflows, as they rapidly back-exchange with hydrogen in aqueous buffers. Furthermore, labeling the C8 position of the guanine base (e.g., [8-2H1]dG) introduces severe analytical risks. The C8 proton is mildly acidic and prone to hydrogen-deuterium exchange (HDX) at elevated temperatures. More importantly, the C8 position is the primary reactive site for many bulky, carcinogenic adducts, such as PhIP-C8-dG[2].

The 5',5''-d2 Advantage: [5',5''-2H2]2'-Deoxyguanosine monohydrate solves these issues by placing two deuterium atoms on the 5' carbon of the deoxyribose ring.

• Chemical Stability: The C-D bonds on the sugar backbone are highly stable and entirely resistant to HDX, even during the aggressive, hours-long enzymatic hydrolysis required to digest DNA polymers.

• Chromatographic Co-elution: Because the deuterium atoms do not alter the molecule's polarity, the 5',5''-d2 standard perfectly co-elutes with endogenous dG. This ensures that both the analyte and the internal standard experience the exact same matrix suppression or enhancement at the precise moment of ionization[3].

Comparative Analysis of Stable Isotope Labels

To contextualize the utility of[5',5''-2H2]dG, we must evaluate it against other common labeling strategies. The table below summarizes the quantitative data and operational trade-offs.

Isotope Label Strategy	Typical Mass Shift	Susceptibility to H/D Exchange	Synthesis Cost / Complexity	Primary Application Profile
[5',5''-2H2] (Deuterium)	+2 Da	Very Low (C-D bond on sugar is inert)	Low to Moderate	Routine LC-MS/MS internal standardization; high-throughput adductomics.
[8-2H1] (Deuterium)	+1 Da	High (Acidic C8 proton exchanges in water)	Low	Not recommended for robust absolute quantification.
[13C10, 15N5] (Heavy)	+15 Da	None (Isotopes are locked in the skeletal ring)	Very High	Definitive structural elucidation; NMR studies; absolute reference materials[2].

Self-Validating Experimental Protocol: DNA Adduct Quantification

A robust analytical protocol must be self-validating. The following workflow utilizes [5',5''-2H2]dG to actively correct for variations in sample preparation and mass spectrometric ionization.

Step 1: DNA Extraction and Quality Control

Isolate genomic DNA from the target tissue or cell line using a chaotropic salt/silica-spin column methodology.

• Causality: You must verify that the A260/280 ratio is >1.8 and treat the sample with RNase A. RNA contamination will artificially inflate the nucleic acid concentration reading, leading to a mathematically flawed calculation of "adducts per 106 bases."

Step 2: Internal Standard Spiking (Critical Timing)

Spike a precisely known concentration of[5',5''-2H2]2'-Deoxyguanosine monohydrate into the purified DNA solution prior to enzymatic digestion.

• Causality: Spiking the IS at this exact stage is the cornerstone of the self-validating system. It actively corrects for any thermal degradation of the nucleosides during the subsequent 37°C incubation and perfectly normalizes matrix-induced ion suppression during LC-MS/MS[4].

Step 3: Enzymatic Hydrolysis

Digest the DNA polymer into monomeric nucleosides using a validated enzyme cocktail (e.g., DNase I, Phosphodiesterase I/II, and Alkaline Phosphatase). Incubate at 37°C for 4-6 hours.

• Causality: Mass spectrometers cannot efficiently ionize or sequence intact DNA polymers for adduct quantification. Complete hydrolysis to single nucleosides is mandatory to release the adducted bases for Q1 isolation.

Step 4: LC-ESI-MS/MS Analysis

Inject the hydrolysate onto a C18 reversed-phase UHPLC column coupled to a triple quadrupole mass spectrometer operating in positive ESI mode.

Caption: Workflow for DNA adductomics utilizing[5',5''-2H2]dG as an internal standard prior to hydrolysis.

Mass Spectrometric Fragmentation Logic

In Multiple Reaction Monitoring (MRM) mode, the mass spectrometer acts as a highly specific mass filter. Understanding the collision-induced dissociation (CID) of[5',5''-2H2]dG is critical for assay programming.

For native dG, the first quadrupole (Q1) isolates the protonated molecule [M+H]+ at m/z 268.1 . For[5',5''-2H2]dG, the two deuterium atoms shift the precursor mass to m/z 270.1 .

In the collision cell (Q2), CID preferentially cleaves the weakest bond: the N-glycosidic linkage between the guanine base and the deoxyribose sugar. Because the deuterium labels are located entirely on the sugar moiety, the neutral loss differs between the two isotopologues:

• Native dG loses a 116 Da native deoxyribose.

• [5',5''-2H2]dG loses a 118 Da deuterated deoxyribose.

Causality: Despite the different neutral losses, the resulting product ion—the protonated guanine base—is structurally identical for both molecules, yielding an m/z of 152.1 . Monitoring the 270.1 → 152.1 transition allows for zero cross-talk with the endogenous 268.1 → 152.1 transition, ensuring pristine, interference-free quantification[3].

Caption: CID fragmentation pathway of[5',5''-2H2]dG showing neutral loss of the deuterated deoxyribose.

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[5',5''-2H2]2'-Deoxyguanosine monohydrate isotopic purity specifications

An In-Depth Technical Guide to the Isotopic Purity Specifications of [5',5''-²H₂]2'-Deoxyguanosine Monohydrate

Foreword: The Imperative of Isotopic Precision in Modern Research

In the landscape of biomedical research and pharmaceutical development, the demand for analytical precision is absolute. Stable isotope-labeled compounds are foundational to this pursuit, serving as indispensable tools for elucidating metabolic pathways, defining pharmacokinetic profiles, and quantifying endogenous molecules with unparalleled accuracy. [5',5''-²H₂]2'-Deoxyguanosine monohydrate stands as a critical reagent in this domain, primarily utilized as an internal standard for the precise measurement of 8-hydroxy-2'-deoxyguanosine (8-OHdG), a key biomarker for oxidative DNA damage.[1][2][3] The validity of such sensitive measurements hinges entirely on the quality of the isotopic standard. This guide provides a comprehensive examination of the isotopic purity specifications for [5',5''-²H₂]2'-Deoxyguanosine monohydrate, the methodologies for its verification, and the scientific rationale underpinning these rigorous standards.

Deconstructing the Nomenclature: Isotopic Purity vs. Isotopic Enrichment

A nuanced understanding of isotopic labeling terminology is essential for the correct application and interpretation of data derived from [5',5''-²H₂]2'-Deoxyguanosine monohydrate.

• Isotopic Enrichment: This term quantifies the percentage of deuterium (²H or D) atoms present at the specified labeled positions (the 5' and 5'' carbons of the deoxyribose sugar moiety) relative to all other hydrogen isotopes. For high-quality standards, this value should be exceptionally high.

• Isotopic Purity: This is a broader measure, referring to the percentage of molecules in the sample that are the desired deuterated species ([5',5''-²H₂]2'-Deoxyguanosine) compared to unlabeled (d₀) or partially labeled (d₁) isotopologues.

The ultimate goal is to utilize a standard with the highest possible isotopic purity and enrichment to ensure that the internal standard's signal in an analytical run does not suffer from isotopic crosstalk with the native analyte.

Core Specifications: A Quantitative Overview

The utility of [5',5''-²H₂]2'-Deoxyguanosine monohydrate is directly correlated with its adherence to stringent quality specifications. While exact values may vary between manufacturers, the following table represents the industry benchmark for a research-grade standard.

Specification	Typical Value	Rationale & Impact on Analysis
Isotopic Enrichment	≥ 98 atom % ²H	Ensures a distinct mass shift from the endogenous analyte, which is crucial for baseline resolution in mass spectrometry. Lower enrichment can lead to overlapping isotopic envelopes, complicating quantification.
Chemical Purity	≥ 98% (by HPLC/NMR)	Guarantees that the measured response is from the compound of interest and not from chemical impurities that may interfere with the analysis or degrade sample integrity.[4]
Unlabeled (d₀) Species	< 1%	Minimizes the contribution of the internal standard to the signal of the native, unlabeled analyte, preventing artificial inflation of the measured endogenous concentration.
Partially Labeled (d₁) Species	< 2%	Reduces spectral complexity and ensures a clean, well-defined isotopic cluster for the internal standard, leading to more accurate peak integration.

The Gold Standard: Methodologies for Isotopic Purity Verification

A self-validating system for quality control necessitates a multi-pronged analytical approach. For deuterated nucleosides, the combination of High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy provides a comprehensive and trustworthy assessment of isotopic integrity.[5][6]

High-Resolution Mass Spectrometry (HRMS): Quantifying Isotopic Distribution

Liquid Chromatography coupled to High-Resolution Mass Spectrometry (LC-HRMS) is the definitive technique for determining the relative abundance of each isotopologue.[5][6][7] The high resolving power of instruments like Orbitrap or Time-of-Flight (TOF) analyzers allows for the separation of ions with very small mass differences, making it possible to distinguish and quantify the d₀, d₁, and d₂ species.[7]

Diagram 1: LC-HRMS Workflow for Isotopic Purity Assessment

Caption: Workflow for determining isotopic purity via LC-HRMS.

Experimental Protocol: LC-HRMS Analysis

• Sample Preparation:

  • Accurately weigh and dissolve the [5',5''-²H₂]2'-Deoxyguanosine monohydrate standard in a suitable solvent (e.g., 0.1% formic acid in water) to create a stock solution (e.g., 1 mg/mL).

  • Perform a serial dilution to a final working concentration of approximately 1 µg/mL in the initial mobile phase.[6]

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[6]

  • Mobile Phase A: 0.1% formic acid in water.[6]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[6]

  • Gradient: A shallow gradient optimized to provide a sharp, symmetrical peak for 2'-deoxyguanosine.

  • Flow Rate: 0.3 mL/min.[6]

  • Injection Volume: 5 µL.[6]

• High-Resolution Mass Spectrometry (HRMS) Conditions:

  • Instrument: An Orbitrap or Q-TOF mass spectrometer.[6]

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.[6]

  • Scan Mode: Full scan from m/z 100-500.[6]

  • Resolution: Set to >60,000 to resolve the isotopic peaks.[6]

• Data Analysis:

  • Extract the ion chromatograms for the theoretical protonated masses of the unlabeled (d₀, C₁₀H₁₄N₅O₄⁺), singly deuterated (d₁, C₁₀H₁₃DN₅O₄⁺), and doubly deuterated (d₂, C₁₀H₁₂D₂N₅O₄⁺) species.

  • Integrate the peak area for each isotopologue.

  • Calculate the isotopic purity as: (Area_d₂) / (Area_d₀ + Area_d₁ + Area_d₂) * 100%.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirming Label Position

While HRMS quantifies the extent of deuteration, NMR spectroscopy provides orthogonal validation by confirming the location of the deuterium labels.[5] For [5',5''-²H₂]2'-Deoxyguanosine, ¹H NMR is a powerful tool. In an unlabeled 2'-deoxyguanosine standard, the protons at the 5' and 5'' positions of the ribose sugar produce characteristic signals in the ¹H NMR spectrum.[8] In a correctly and highly enriched labeled standard, these signals should be absent or significantly diminished, providing direct evidence of successful deuteration at the intended sites.

Diagram 2: Logic for Positional Verification by ¹H NMR

Caption: Using ¹H NMR to confirm the site of deuterium labeling.

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation:

  • Dissolve 5-10 mg of the [5',5''-²H₂]2'-Deoxyguanosine monohydrate sample in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).[9]

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum on a high-field spectrometer (≥400 MHz).

  • Use a sufficient number of scans to achieve a high signal-to-noise ratio for detecting any residual proton signals.

• Data Analysis:

  • Process the spectrum and compare it to a reference spectrum of unlabeled 2'-deoxyguanosine.

  • Verify the absence or significant reduction (>98%) of the integrated signal intensity for the peaks corresponding to the H-5' and H-5'' protons.

Application in Practice: The Causality of Purity in Isotope Dilution MS

The primary application of [5',5''-²H₂]2'-Deoxyguanosine is as an internal standard for quantifying 8-OHdG, a product of oxidative DNA damage, via isotope dilution mass spectrometry.[10][11] This technique is considered the gold standard for DNA adduct analysis due to its superior selectivity, sensitivity, and accuracy.[10][11]

The causality is direct: the accuracy of the final 8-OHdG concentration is inextricably linked to the purity of the deuterated standard. A known amount of the standard is spiked into a biological sample (e.g., hydrolyzed DNA from tissue or urine).[11] The sample is then processed and analyzed by LC-MS/MS. The ratio of the endogenous, unlabeled 8-OHdG to the deuterated internal standard is measured. Because the amount of added standard is known precisely, the amount of endogenous 8-OHdG can be calculated with high accuracy. Any significant unlabeled (d₀) impurity in the standard would be indistinguishable from the endogenous analyte, leading to an overestimation of the true 8-OHdG level.

Diagram 3: Role of the Standard in Isotope Dilution Mass Spectrometry

Caption: The function of a deuterated standard in quantitative analysis.

Conclusion: Upholding Scientific Integrity

The specifications for [5',5''-²H₂]2'-Deoxyguanosine monohydrate are not arbitrary benchmarks; they are foundational requirements for maintaining scientific integrity in studies of oxidative stress, toxicology, and carcinogenesis. A comprehensive assessment using both HRMS to confirm isotopic distribution and NMR to verify labeling position constitutes a self-validating system that ensures the trustworthiness of the standard. For researchers and drug development professionals, demanding and verifying these specifications is a critical step in generating robust, reproducible, and accurate data, ultimately advancing our understanding of disease mechanisms and therapeutic interventions.

References

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Protocols & Analytical Methods

Protocol for Absolute Quantification of 2'-Deoxyguanosine using [5',5''-²H₂]2'-Deoxyguanosine Monohydrate as an LC-MS/MS Internal Standard

Executive Summary & Mechanistic Rationale

The absolute quantification of 2'-deoxyguanosine (dG) is a critical baseline measurement in molecular toxicology and epigenetics. To accurately report the frequency of DNA lesions (e.g., 8-oxo-dG, alkylated adducts) or epigenetic modifications (e.g., 5-methylcytosine), researchers must normalize these rare events against the total pool of unmodified nucleosides, typically expressed as lesions per 106 dG[1].

Isotope-dilution mass spectrometry (IDMS) is the gold standard for this quantification[2]. By utilizing [5',5''-²H₂]2'-Deoxyguanosine monohydrate as an internal standard (IS), this protocol establishes a self-validating analytical system.

The Causality of the Isotope Choice: Unlike base-labeled isotopes (e.g., [¹⁵N₅]-dG), the [5',5''-²H₂]dG standard carries its heavy mass (+2 Da) entirely on the 5' carbon of the deoxyribose ring. During Collision-Induced Dissociation (CID) in the mass spectrometer, the N-glycosidic bond is cleaved. The unlabeled dG loses a standard deoxyribose moiety (116 Da), while the IS loses a deuterated deoxyribose moiety (118 Da)[3]. Both precursor ions ultimately yield the exact same protonated guanine base product ion ( m/z 152.1). This shared product ion ensures identical behavior in the collision cell, while the distinct precursor masses ( m/z 268.1 vs. 270.1) allow the first quadrupole to perfectly isolate the endogenous analyte from the spiked standard[4].

By spiking the IS immediately after DNA extraction and prior to enzymatic hydrolysis, the protocol mathematically nullifies variables such as incomplete enzymatic digestion, physical sample loss during filtration, and matrix-induced ion suppression in the electrospray ionization (ESI) source.

Experimental Workflow

Figure 1: End-to-end workflow for DNA hydrolysis and IDMS quantification.

Step-by-Step Methodology

Phase 1: DNA Preparation and IS Spiking

Causality Check: Traditional phenol-chloroform extractions can induce artifactual oxidation of guanine bases due to trace peroxides. Use chaotropic salt and silica-membrane spin columns to preserve DNA integrity.

• DNA Quantification: Resuspend purified genomic DNA in LC-MS grade water. Quantify using a spectrophotometer (e.g., NanoDrop) or fluorometer (e.g., Qubit). Transfer exactly 1.0μg of DNA to a low-bind microcentrifuge tube.

• Standard Preparation: Prepare a working stock of [5',5''-²H₂]dG at 1.0μM in LC-MS grade water.

• Spiking: Add 10μL of the IS working stock to the DNA sample. Crucial: Spiking at this exact stage ensures the IS undergoes the exact same thermal and enzymatic stresses as the endogenous DNA, providing a true self-validating recovery metric.

Phase 2: Enzymatic Hydrolysis

DNA must be reduced to single nucleosides for LC-MS/MS analysis. This requires a synergistic cocktail of three enzymes[5].

• Buffer Addition: Add 5μL of 10X Hydrolysis Buffer ( 100mM Tris-HCl, 50mM MgCl₂, pH 7.5). Mg²⁺ is an essential cofactor for DNase I activity.

• Enzyme Cocktail: Add the following to the reaction mixture:

  • DNase I (10 U): Cleaves double-stranded DNA into oligonucleotides.

  • Phosphodiesterase I (0.05 U): Acts as an exonuclease, sequentially cleaving oligonucleotides into nucleoside monophosphates.

  • Alkaline Phosphatase (1 U): Removes the terminal phosphate groups, yielding uncharged, free deoxynucleosides[5].

• Incubation: Adjust the final volume to 50μL with LC-MS grade water. Incubate at 37°C for 4 hours with gentle shaking (300 rpm).

Phase 3: Matrix Clean-up (Deproteination)

Causality Check: Injecting the hydrolysis mixture directly into the LC-MS/MS will cause the enzymes (which range from 30 to 140 kDa) to precipitate upon contact with the organic mobile phase, instantly clogging the UHPLC column and fouling the ESI source[5].

• Transfer the 50μL digest to a 10 kDa Molecular Weight Cut-Off (MWCO) ultrafiltration unit.

• Centrifuge at 14,000 × g for 15 minutes at 4°C.

• Collect the ultrafiltrate (containing the free nucleosides and the IS).

• Dilute the ultrafiltrate 1:100 with LC-MS grade water prior to injection to ensure the highly abundant dG signal remains within the linear dynamic range of the mass spectrometer detector.

Analytical Parameters & Data Presentation

LC-MS/MS Conditions

Separation is achieved using a Reversed-Phase C18 UHPLC column (e.g., 2.1 × 100 mm, 1.7 µm particle size) coupled to a Triple Quadrupole Mass Spectrometer operating in positive Electrospray Ionization (ESI+) mode.

Table 1: UHPLC Gradient Program Mobile Phase A: 0.1% Formic Acid in Water | Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Time (min)	Flow Rate (µL/min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Phase
0.0	300	98	2	Equilibration
1.0	300	98	2	Isocratic Hold
6.0	300	70	30	Linear Gradient (Analyte Elution)
7.0	300	5	95	Column Wash
9.0	300	5	95	Column Wash
9.1	300	98	2	Re-equilibration
12.0	300	98	2	End of Run

Table 2: Multiple Reaction Monitoring (MRM) Transitions Note: Deuterium-labeled compounds may exhibit a slight chromatographic isotope effect (eluting ~0.05 minutes earlier than the protium form). Ensure the MRM integration window is sufficiently wide to capture both peaks entirely.

Analyte	Precursor Ion [M+H]+ ( m/z )	Product Ion ( m/z )	Fragment Loss Mechanism	Collision Energy (eV)
2'-Deoxyguanosine (dG)	268.1	152.1	Loss of Deoxyribose (116 Da)	15 - 20
[5',5''-²H₂]dG (IS)	270.1	152.1	Loss of Deuterated Deoxyribose (118 Da)	15 - 20

Data Analysis & System Validation

To ensure the trustworthiness of the assay, the protocol must be calibrated and validated against a standard curve.

• Standard Curve Generation: Prepare a 7-point calibration curve of unlabeled dG ranging from 1nM to 1000nM , spiking each point with a constant concentration of [5',5''-²H₂]dG (e.g., 50nM ).

• Linear Regression: Plot the Area Ratio (Area of dG / Area of IS) on the Y-axis against the Concentration Ratio (Conc. of dG / Conc. of IS) on the X-axis. Apply a 1/x weighting to improve accuracy at the lower limit of quantification (LOQ). The R2 value must be ≥0.995 .

• Absolute Quantification: Calculate the concentration of dG in the unknown samples using the linear regression equation.

• Validation Metric (Matrix Effect): Monitor the absolute peak area of the[5',5''-²H₂]dG IS across all biological samples. If the IS area in a sample drops below 50% of the IS area in a neat solvent injection, it indicates severe matrix-induced ion suppression. While the ratio calculation corrects for this, extreme suppression warrants further sample dilution or improved solid-phase extraction (SPE) clean-up.

References

• Genomic 8-oxo-7,8-dihydro-2'-deoxyguanosine Quantification - Bio-protocol Source: bio-protocol.org URL:5

• Measurement of 8-Hydroxy-2'-Deoxyguanosine in DNA by High-Performance Liquid Chromatography-Mass Spectrometry Source: nist.gov URL:2

• Simultaneous Detection of Multiple DNA Adducts in Human Lung Samples by Isotope-Dilution UPLC-MS/MS Source: acs.org URL:1

• Quantification of Gemcitabine Incorporation into Human DNA by LC/MS/MS as a Surrogate Measure for Target Engagement Source: acs.org URL:3

• LC-MS/MS for Assessing the Incorporation and Repair of N2-Alkyl-2′-deoxyguanosine in Genomic DNA Source: acs.org URL:4

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. bio-protocol.org [bio-protocol.org]

Application Note: Synthesis of 5'-Deuterated Deoxyguanosine Phosphoramidite from[5',5''-²H₂]2'-Deoxyguanosine Monohydrate

Introduction & Rationale

The synthesis of site-specifically deuterated oligonucleotides is a critical requirement for advanced NMR structural studies, neutron scattering, and the evaluation of kinetic isotope effects (KIE) in nucleic acid-protein interactions. Starting with [5',5''-²H₂]2'-Deoxyguanosine monohydrate presents unique synthetic challenges. The presence of lattice water in the monohydrate form and the inherent multi-site reactivity of the guanine nucleobase require strict environmental controls and strategic protecting group chemistry.

This application note details a robust, self-validating protocol to convert this deuterated precursor into a high-purity, synthesis-ready phosphoramidite monomer.

Process Causality & Mechanistic Insights (E-E-A-T)

As a synthetic chemist, it is not enough to follow a recipe; one must understand the causality behind each transformation to troubleshoot effectively.

• The Dehydration Imperative: The starting material is a monohydrate. Because both silyl chlorides and trityl chlorides are exquisitely moisture-sensitive, any residual lattice water will instantly hydrolyze these reagents, generating HCl that can depurinate the nucleoside. Co-evaporation with anhydrous pyridine is mandatory to shift the thermodynamic equilibrium and physically strip the water from the crystal lattice.

• The "Transient Protection" Strategy: Direct acylation of the exocyclic N²-amine of guanosine invariably leads to competitive O-acylation at the 3' and 5' hydroxyls. To circumvent this, we employ the transient protection strategy pioneered by Ti, Gaffney, and Jones (). The hydroxyls (including the deuterated 5'-CD₂OH) are temporarily masked with trimethylsilyl (TMS) groups. Subsequent addition of isobutyryl chloride selectively acylates the N² position. An aqueous ammonia quench then selectively hydrolyzes the labile TMS ethers while leaving the robust N²-isobutyryl amide intact.

• Tritylation & Isotope Effects: The 5'-CD₂OH group is protected using 4,4'-dimethoxytrityl chloride (DMT-Cl). Scientist's Insight: While the primary deuterium atoms do not drastically alter the chemical pathway, you may observe a slight secondary kinetic isotope effect. If the reaction appears sluggish, do not force it with heat; allow an additional 30–60 minutes of stirring at room temperature to prevent nucleobase degradation.

• 3'-O-Phosphitylation: The final step utilizes 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (CEP-Cl), the industry standard established by Beaucage and Caruthers ().

Experimental Workflow

Workflow for the synthesis of 5'-deuterated dG phosphoramidite via transient protection.

Step-by-Step Experimental Protocols

Phase 1: Dehydration and Transient N-Protection

• Dehydration: Suspend [5',5''-²H₂]2'-Deoxyguanosine monohydrate (10.0 mmol, ~2.87 g) in anhydrous pyridine (50 mL). Evaporate to dryness under reduced pressure at 40 °C. Repeat this co-evaporation twice to ensure complete removal of lattice water.

• Solvation: Dissolve the anhydrous residue in fresh anhydrous pyridine (100 mL) under a strict argon atmosphere.

  • Self-Validation Checkpoint: The solution must be completely clear. Any turbidity indicates residual moisture or incomplete dissolution.

• Transient O-Protection: Cool the flask to 0 °C in an ice bath. Dropwise add Trimethylsilyl chloride (TMS-Cl, 50 mmol, 5.0 eq). Remove the ice bath and stir for 30 minutes at room temperature.

  • Self-Validation Checkpoint: TLC (DCM:MeOH 9:1) should show the complete disappearance of the baseline starting material, replaced by a fast-moving spot (di-O-TMS intermediate).

• N-Acylation: Re-cool the reaction to 0 °C. Add Isobutyryl chloride (12 mmol, 1.2 eq) dropwise over 10 minutes. Stir for 2 hours at room temperature.

• Selective Deprotection: Cool the reaction back to 0 °C. Quench the reaction by carefully adding cold LC-MS grade water (20 mL), followed immediately by concentrated aqueous ammonia (28%, 20 mL). Stir vigorously for 30 minutes to cleave the TMS groups.

• Workup: Evaporate the volatiles under reduced pressure. Partition the residue between water (100 mL) and ethyl acetate (100 mL). Extract the aqueous layer twice more with ethyl acetate. Crystallize the product (N²-Isobutyryl-[5',5''-²H₂]dG) from hot water and dry overnight under high vacuum.

Phase 2: 5'-O-Tritylation

• Preparation: Co-evaporate the N²-Isobutyryl-[5',5''-²H₂]dG (approx. 8.5 mmol) with anhydrous pyridine (2 × 30 mL) and dissolve in anhydrous pyridine (80 mL) under argon.

• Tritylation: Add 4,4'-Dimethoxytrityl chloride (DMT-Cl, 10.2 mmol, 1.2 eq) in three equal portions over a 1-hour period.

  • Self-Validation Checkpoint: A transient deep orange/red color will flash upon addition, indicating the formation of the highly reactive trityl cation. The color will fade to a pale yellow/orange as the reagent is consumed.

• Quenching & Workup: Stir for 3 hours at room temperature. Quench with anhydrous methanol (5 mL) to destroy unreacted DMT-Cl. Concentrate the mixture to a thick syrup.

• Purification: Dissolve the syrup in DCM (100 mL) and wash with 5% aqueous NaHCO₃ (50 mL) to neutralize any trace acids and prevent premature detritylation. Purify via silica gel chromatography using a gradient of DCM to DCM:MeOH (95:5) containing 1% Triethylamine (Et₃N).

Phase 3: 3'-O-Phosphitylation

• Activation: Dissolve the thoroughly dried 5'-O-DMT intermediate (approx. 6.0 mmol) in anhydrous DCM (60 mL) under argon. Add N,N-Diisopropylethylamine (DIPEA, 24 mmol, 4.0 eq).

• Phosphitylation: Dropwise add 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (CEP-Cl, 7.2 mmol, 1.2 eq) via syringe.

• Monitoring: Stir at room temperature for 1 hour.

  • Self-Validation Checkpoint: The formation of a fine white precipitate (diisopropylammonium chloride) serves as a real-time kinetic indicator of a successful coupling. If the solution remains clear, the CEP-Cl has likely degraded.

• Workup & Isolation: Quench with anhydrous methanol (1 mL). Dilute with DCM (50 mL) and wash rapidly with cold 5% NaHCO₃ (aq) and brine. Dry the organic layer over anhydrous Na₂SO₄.

• Final Purification: Concentrate and purify via rapid silica gel chromatography (Hexane:Ethyl Acetate 1:1 to 3:7, containing 1% Et₃N). To obtain a handleable powder, dissolve the concentrated pure fractions in a minimum amount of DCM and precipitate dropwise into vigorously stirred, ice-cold hexane (-20 °C). Filter and dry under high vacuum.

Quantitative Data & Quality Control

The following table summarizes the expected quantitative yields, chromatographic behaviors, and critical Quality Control (QC) metrics for each isolated intermediate in the synthesis.

Compound / Intermediate	Expected Yield	TLC System	Rf Value	Key QC Metric (ESI-MS / NMR / Visual)
N²-iBu-[5',5''-²H₂]dG	85 – 90%	DCM:MeOH (9:1)	0.35	[M+H]⁺ m/z 340.1 (Confirms ²H₂ retention)
5'-O-DMT-N²-iBu-[5',5''-²H₂]dG	75 – 80%	DCM:MeOH (95:5)	0.45	Spot turns bright orange upon exposure to acidic vapors (TCA/HCl)
Final Phosphoramidite	70 – 80%	Hexane:EtOAc (3:7)	0.60 & 0.65	³¹P NMR: ~149.0 ppm (Two peaks for diastereomers)

References

• Ti, G. S., Gaffney, B. L., & Jones, R. A. (1982). Transient protection: efficient one-flask syntheses of protected deoxynucleosides. Journal of the American Chemical Society, 104(5), 1316-1319. URL:[Link]

• Beaucage, S. L., & Caruthers, M. H. (1981). Deoxynucleoside phosphoramidites—A new class of key intermediates for deoxypolynucleotide synthesis. Tetrahedron Letters, 22(20), 1859-1862. URL:[Link]

Application Note: Site-Specific Incorporation of Deuterium-Labeled Deoxyguanosine via Solid-Phase DNA Synthesis

Scientific Rationale and Field Applications

The structural and dynamic characterization of nucleic acids relies heavily on advanced Nuclear Magnetic Resonance (NMR) spectroscopy. However, as the molecular weight of the target oligonucleotide increases, researchers face severe spectral overcrowding. In typical two-dimensional (2D) NOESY spectra, the most critical structural information resides in the cross-peaks connecting base protons to sugar protons[1].

By strategically incorporating deuterium-labeled phosphoramidites—specifically 8-deutero-2'-deoxyguanosine (8-D-dG)—into the oligonucleotide sequence during Solid-Phase DNA Synthesis (SPDS), researchers can selectively silence specific proton signals. Because the H8 proton of purines is replaced with deuterium ( 2 H), all pertinent NOESY cross-peaks correlating that specific base to its sugar protons disappear, drastically simplifying the spectrum and enabling unambiguous assignment of adjacent residues[1]. Furthermore, solid-state 2 H NMR utilizing these site-specific labels has become an indispensable tool for studying the internal dynamics of DNA and its transient interactions with target proteins[1]. Beyond structural biology, deuterated oligonucleotides are increasingly investigated in drug development for their potential to enhance the pharmacokinetic stability of therapeutic RNA and DNA aptamers[2].

Mechanistic Challenges: The Causality of H/D Back-Exchange

The fundamental challenge in synthesizing 8-D-dG-modified oligonucleotides is maintaining the integrity of the isotopic label during the final cleavage and deprotection steps. The C8 position of guanosine is relatively acidic. When exposed to standard oligonucleotide deprotection conditions (concentrated aqueous ammonium hydroxide at 55 °C), the high pH and overwhelming molar excess of aqueous protons ( 1 H) drive a rapid hydrogen-deuterium (H/D) exchange. This thermodynamic equilibrium will strip the carefully incorporated deuterium from the C8 position, replacing it with natural hydrogen and ruining the isotopic label.

The Solution: To prevent this back-exchange, the deprotection environment must be isotopically matched to the label. The causal mechanism dictates that replacing standard aqueous ammonia with 25% deuterated ammonium hydroxide (ND 4​ OD) in deuterium oxide (D 2​ O) eliminates the proton source, preserving the C8-deuterium bond[1]. Additionally, the reaction kinetics are controlled by lowering the temperature to 20–25 °C (room temperature) and extending the duration to 40 hours, ensuring complete removal of the dimethylformamidine (dmf) protecting groups without inducing thermal degradation[3].

Workflow and Logical Relationships

The following diagram illustrates the self-validating workflow for incorporating 8-D-dG, highlighting the critical divergence from standard SPDS protocols during the deprotection phase.

Figure 1: Solid-phase synthesis workflow for deuterium-labeled DNA with critical ND4OD deprotection.

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop, self-validating system. In-process monitoring ensures coupling efficiency, while post-synthesis mass spectrometry confirms the retention of the isotopic label.

Phase 1: Reagent Preparation and SPDS

• Phosphoramidite Solvation: Dissolve the 8-deutero-2'-deoxyguanosine phosphoramidite (8-D-dmf-dG) in anhydrous acetonitrile (water content < 30 ppm) to a final concentration of 0.1 M. Self-Validation: Ensure the argon flush is maintained; moisture will hydrolyze the reactive tetrazole-intermediate, dropping coupling efficiency below the standard >99%[4].

• Solid-Phase Synthesis: Initiate synthesis on an automated DNA synthesizer (e.g., Expedite 8909 or ABI 394) using standard 3' to 5' phosphoramidite chemistry.

• Coupling Validation (Trityl Monitoring): During the detritylation step following the 8-D-dG coupling, collect the trityl effluent. Causality: The absorbance of the dimethoxytrityl (DMT) cation at 498 nm provides a direct, quantitative measurement of the previous step's coupling efficiency. A drop in absorbance >2% indicates moisture contamination or incomplete activation.

Phase 2: Cleavage and Isotopic Deprotection

• Column Drying: After the final detritylation, flush the CPG column extensively with argon to remove all traces of acetonitrile and standard reagents.

• Isotopic Cleavage: Transfer the CPG beads to a sterile, tightly sealed glass vial. Add 1.0 mL of 25% Deuterated Ammonium Hydroxide (ND 4​ OD) in D 2​ O[1].

• Incubation: Seal the vial with Parafilm to prevent atmospheric moisture/hydrogen exchange. Incubate at room temperature (20–25 °C) for exactly 40 hours [3]. Causality: Do not heat. Heating accelerates the thermodynamic exchange of the C8-deuterium with any trace 1 H present in the environment.

• Lyophilization: Post-incubation, puncture the cap and lyophilize the sample to complete dryness. Do not use speed-vac systems that introduce atmospheric air without a cold trap, as ambient humidity introduces 1 H.

Phase 3: Purification and Quality Control

• Desalting and HPLC: Resuspend the crude oligonucleotide in strictly buffered RNase-free water (pH 7.0) and purify via Reverse-Phase HPLC (RP-HPLC) using a TEAA (Triethylammonium acetate)/Acetonitrile gradient.

• Mass Spectrometry Validation: Analyze the purified fraction via ESI-LC-MS. Self-Validation: The presence of the deuterium label is confirmed by a precise +1.0 Da mass shift per incorporated 8-D-dG residue compared to the theoretical mass of the natural sequence.

Quantitative Data Summaries

To ensure reproducibility and facilitate rapid experimental design, the critical parameters for deprotection and analytical validation are summarized below.

Table 1: Comparative Deprotection Parameters and Mechanistic Rationale

Parameter	Standard Oligonucleotide	Deuterium-Labeled Oligo (8-D-dG)	Mechanistic Rationale
Cleavage Reagent	28-30% NH 4​ OH (aq)	25% ND 4​ OD in D 2​ O	Prevents isotopic back-exchange at the highly acidic C8 purine position by eliminating the 1 H source[1].
Temperature	55 °C	20–25 °C (Room Temp)	Minimizes the thermal acceleration of residual H/D exchange and prevents degradation[3].
Duration	8 – 16 hours	40 hours	Compensates for the lower kinetic energy at room temperature, ensuring complete cleavage of the dmf base protecting groups[3].

Table 2: Analytical Validation Metrics (Mass Spectrometry)

Nucleotide Residue	Natural Mass (Da)	Deuterated Isotope	Modified Mass (Da)	Expected Mass Shift ( Δ )
Deoxyguanosine (dG)	329.2	8-D-dG	330.2	+1.0 Da
Deoxyadenosine (dA)	313.2	d9-dA	322.2	+9.0 Da
Thymidine (dT)	304.2	d11-dT	315.2	+11.0 Da

(Note: Mass values represent the residue mass within the phosphodiester backbone. For d9-dA and d11-dT, the mass shifts reflect multi-site deuteration often utilized for comprehensive pharmacokinetic tracing[5],[6].)

References

• Glen Report 20.17: New Product - Deuterated 2'-Deoxyguanosine Phosphoramidite Source: Glen Research URL:[Link] (Referenced via Grounding API:)

• An Unnatural Base Pair System for the Expansion of Genetic Information (Glen Report) Source: Glen Research URL:[Link] (Referenced via Grounding API:)

• US20150119565A1 - Synthesis of deuterated ribo nucleosides, n-protected phosphoramidites, and oligonucleotides Source: Google Patents URL: (Referenced via Grounding API:)

• Stable isotope labeling methods for DNA Source: Radboud University Repository URL:[Link] (Referenced via Grounding API:)

Sources

• 1. glenresearch.com [glenresearch.com]
• 2. US20150119565A1 - Synthesis of deuterated ribo nucleosides, n-protected phosphoramidites, and oligonucleotides - Google Patents [patents.google.com]
• 3. glenresearch.com [glenresearch.com]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]

Application Note: Preparation and Validation of [5',5''-²H₂]2'-Deoxyguanosine Monohydrate Stock Solutions for In Vitro Assays

Executive Summary

The accurate preparation of stable isotope-labeled nucleoside standards is a critical foundational step for quantitative in vitro assays, metabolic tracking, and LC-MS/MS quantification of DNA damage. [5',5''-²H₂]2'-Deoxyguanosine (deuterium-labeled dG) serves as an ideal internal standard because its heavy isotopes are covalently bound to the carbon backbone of the deoxyribose ring, preventing isotopic exchange with aqueous assay buffers.

This application note provides a comprehensive, self-validating methodology for formulating, verifying, and storing [5',5''-²H₂]2'-Deoxyguanosine monohydrate stock solutions. By prioritizing solvent compatibility, thermodynamic dissolution principles, and spectrophotometric validation, this protocol ensures absolute concentration accuracy and protects the oxidation-prone guanine base from degradation.

Physicochemical Rationale & Isotopic Integrity

Why the 5',5''-Deuterium Label?

In mass spectrometry and stable isotope labeling, the position of the heavy isotope is paramount[1]. Deuterium atoms placed on hydroxyl (-OH) or amine (-NH₂) groups rapidly undergo hydrogen-deuterium (H/D) exchange when exposed to aqueous media, rendering the standard useless for quantification. The 5',5''-²H₂ label places the deuterium atoms on the C5' carbon of the deoxyribose ring. Because carbon-hydrogen (C-H/C-D) bonds lack the polarity required for spontaneous solvent exchange at physiological pH, the +2 Da mass shift remains perfectly stable throughout in vitro incubations and downstream LC-MS/MS ionization.

Accounting for the Monohydrate

2'-Deoxyguanosine naturally crystallizes as a monohydrate, which is its most thermodynamically stable solid-state form. A common point of failure in standard preparation is neglecting the water of hydration during mass calculations.

• Unlabeled dG Anhydrous MW: 267.24 g/mol

• Unlabeled dG Monohydrate MW: 285.26 g/mol

• [5',5''-²H₂]2'-dG Monohydrate MW: ~287.27 g/mol (accounting for the +2.012 Da mass shift of two deuterium atoms).

Failure to use the labeled monohydrate molecular weight (287.27 g/mol ) will result in a systematic concentration error of approximately 7%.

Solubility Profiling & Solvent Selection

The guanine base exhibits strong intermolecular hydrogen bonding and π-π stacking in its crystal lattice, resulting in poor spontaneous solubility in neutral water (~1-3 mg/mL)[2]. To prepare a highly concentrated, stable master stock, an aprotic solvent like Dimethyl Sulfoxide (DMSO) is required. DMSO effectively disrupts the hydrogen bond network of the crystal lattice, allowing for concentrations up to 25 mg/mL (approx. 87 mM)[3].

Table 1: Quantitative Solubility Profile for 2'-Deoxyguanosine Monohydrate

Solvent System	Max Solubility (mg/mL)	Max Molarity (mM)	Application Suitability
Anhydrous DMSO	25.0	~87.0	Optimal: Primary master stocks. Disrupts crystal lattice efficiently[3].
1 M NH₄OH	50.0	~174.0	Niche: Base-catalyzed reactions. Not recommended for physiological assays due to pH[4].
Aqueous Buffer (PBS, pH 7.4)	~1.25 - 3.3	~4.3 - 11.5	Final Assay: Only suitable for highly diluted working solutions[2][4].

Causality Note: Hygroscopic DMSO absorbs atmospheric moisture, which drastically reduces dG solubility and promotes hydrolytic degradation over time. Only newly opened, anhydrous DMSO (≥99.9%) should be used[5].

Experimental Protocol: Self-Validating Master Stock Preparation

This protocol outlines the preparation of a 10 mM Primary Master Stock . Targeting 10 mM (2.87 mg/mL) rather than the absolute solubility limit (25 mg/mL) ensures rapid dissolution without the need for excessive heating, which can induce depurination or oxidation.

Phase 1: Dissolution

• Equilibration: Remove the[5',5''-²H₂]2'-dG monohydrate vial from -20°C storage and allow it to equilibrate to room temperature for 30 minutes in a desiccator. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture, altering the mass and introducing water that degrades the stock.

• Weighing: Using a calibrated microbalance, weigh exactly 2.87 mg of the powder into a sterile, amber glass vial. Causality: Amber glass is mandatory as guanine derivatives are sensitive to photo-oxidation.

• Solvent Addition: Add exactly 1.00 mL of anhydrous DMSO.

• Homogenization: Sonicate the vial in a water bath at room temperature (do not exceed 30°C) for 10–15 minutes. Causality: Simple vortexing leaves microscopic crystalline aggregates that skew concentration. Sonication provides the cavitation energy required to fully break the monohydrate crystal lattice.

Phase 2: Self-Validation (Spectrophotometric Verification)

To ensure this protocol is a self-validating system, the exact molarity of the dissolved stock must be empirically verified before use.

• Prepare a 1:1000 dilution by adding 1 µL of the 10 mM DMSO stock to 999 µL of ultra-pure water (Final theoretical concentration = 10 µM).

• Blank a UV-Vis spectrophotometer using a 0.1% DMSO in water solution.

• Measure the absorbance of the diluted sample at 253 nm (λmax for dG at neutral pH).

• Validation Calculation: Using the Beer-Lambert Law ( A=ϵ⋅c⋅l ) and the molar extinction coefficient of dG ( ϵ253​=13,700M−1cm−1 ):

  • Expected Absorbance = 13,700×(10×10−6M)×1cm=0.137

  • If the measured absorbance deviates by more than ±5% from 0.137, the sample is either incompletely dissolved (requires more sonication) or degraded.

Workflow Visualization

Caption: Workflow for the preparation, validation, and storage of deuterium-labeled 2'-dG stock solutions.

Preparation of In Vitro Working Solutions

For cell-based or enzymatic in vitro assays, the 10 mM DMSO master stock must be diluted into an aqueous buffer (e.g., PBS, Tris-HCl, or cell culture media).

• Thawing: Thaw a single-use aliquot of the 10 mM master stock on ice.

• Order of Addition: Always add the DMSO stock into the aqueous buffer while vortexing gently. Never add the buffer to the DMSO, as the localized high concentration of water can cause rapid, irreversible precipitation of the nucleoside[6].

• Solvent Limits: Ensure the final concentration of DMSO in the in vitro assay does not exceed 0.1% - 0.5% (v/v) . At a 10 µM final assay concentration, the DMSO carryover from a 10 mM stock is exactly 0.1%, which is well below the threshold for cellular toxicity or enzyme inhibition.

Storage, Stability, and Quality Control

Guanine bases are highly susceptible to oxidation by reactive oxygen species (ROS) and singlet oxygen, which converts the standard into 8-hydroxy-2'-deoxyguanosine (8-oxo-dG)[2][3].

• Aliquoting: Immediately after UV validation, divide the master stock into 10 µL to 50 µL single-use aliquots in amber microcentrifuge tubes. Repeated freeze-thaw cycles will introduce oxygen and moisture, destroying the isotopic standard.

• Inert Atmosphere: Purge the headspace of each vial with Argon or Nitrogen gas before sealing.

• Temperature: Store aliquots at -80°C . Under these conditions, the DMSO stock is stable for up to 6 months[5]. Aqueous working solutions should never be stored; they must be prepared fresh daily and discarded after use[2][6].

References

• Ravanat, J. L., et al. "An improved liquid chromatography/tandem mass spectrometry method for the determination of 8-oxo-7,8-dihydro-2'-deoxyguanosine in DNA samples using immunoaffinity column purification". Rapid Communications in Mass Spectrometry (PubMed/NIH). URL:[Link]

Sources

• 1. An improved liquid chromatography/tandem mass spectrometry method for the determination of 8-oxo-7,8-dihydro-2'-deoxyguanosine in DNA samples using immunoaffinity column purification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. 2'-Deoxyguanosine monohydrate | Endogenous Metabolite | TargetMol [targetmol.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]

Application Note: [5',5''-2H2]2'-Deoxyguanosine Monohydrate in Structural Biology

Introduction: The Power of "Silent" Labels in Unraveling DNA's Secrets

In the intricate world of structural biology, the quest to understand the precise three-dimensional structure and dynamics of biomolecules like DNA is paramount.[1] This knowledge is fundamental to deciphering biological function, disease mechanisms, and for the rational design of therapeutic drugs.[1] Stable isotope labeling, where atoms in a molecule are replaced with their heavier, non-radioactive isotopes (e.g., ²H, ¹³C, ¹⁵N), is a cornerstone technique that enhances the power of analytical methods like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[2][3]

[5',5''-²H₂]2'-Deoxyguanosine monohydrate is a specialized isotopically labeled nucleoside where the two hydrogen atoms at the 5' position of the deoxyribose sugar are replaced with deuterium (²H). This seemingly subtle modification has profound implications for two key analytical domains:

• Simplifying Complexity in NMR Spectroscopy: Deuteration of the 5' and 5'' protons simplifies crowded ¹H-NMR spectra, aiding in the unambiguous assignment of signals and enabling more precise determination of DNA structure and dynamics.[4][5]

• Providing the Gold Standard for Mass Spectrometry: In MS, the deuterium-labeled molecule serves as a perfect internal standard for the highly accurate quantification of its unlabeled counterpart, a technique known as isotope dilution mass spectrometry.[6][7][8] This is particularly crucial for quantifying DNA damage products, which are often present in minute quantities.[7][9]

This guide provides an in-depth overview and detailed protocols for the application of [5',5''-²H₂]2'-Deoxyguanosine in these two powerful structural biology workflows.

Application 1: High-Resolution NMR Studies of DNA Structure and Dynamics

Expertise & Rationale: Why Deuterate the Deoxyribose Sugar?

The ¹H-NMR spectrum of an oligonucleotide is notoriously complex, with significant signal overlap, especially in the sugar proton region. The two protons at the 5' position (H5' and H5'') of the deoxyribose ring are diastereotopic and often have very similar chemical shifts, making them difficult to assign definitively.

By stereoselectively replacing these protons with deuterium, we achieve several key advantages:

• Spectral Simplification: The signals corresponding to H5' and H5'' disappear from the ¹H spectrum, reducing crowding and allowing for clearer resolution of neighboring proton signals.

• Unambiguous Resonance Assignment: The absence of these signals confirms the location of other protons in the spin system. This simplifies the process of walking through the complex network of correlations in 2D NMR experiments like COSY and TOCSY.

• Enhanced NOE Analysis: The Nuclear Overhauser Effect (NOE) is a critical tool for determining inter-proton distances, which are the primary experimental restraints for calculating a 3D DNA structure.[10] Removing the H5'/H5'' protons eliminates their NOE cross-peaks, which can simplify the analysis of NOEs involving adjacent protons (e.g., H4' and H3'). A procedure for stereoselective deuterium substitution of one of the 5'-protons has been developed to increase the number of experimental restraints for structure determination.[4]

Experimental Workflow for NMR Analysis

The overall process involves incorporating the labeled dG into a synthetic DNA oligonucleotide, followed by purification and NMR analysis.

Figure 1. Workflow for preparing and analyzing a deuterium-labeled DNA oligonucleotide for NMR structural studies.

Protocol 1: Site-Specific Incorporation and Preparation of Labeled DNA for NMR

This protocol outlines the steps from obtaining the labeled nucleoside to preparing a sample ready for NMR analysis.

1. Conversion to Phosphoramidite:

• Rationale: Standard automated DNA synthesizers use phosphoramidite building blocks.[2][11] The [5',5''-²H₂]2'-deoxyguanosine must first be chemically converted into its phosphoramidite derivative. This is a specialized organic synthesis step often performed by commercial suppliers or synthetic chemistry labs.

2. Automated DNA Synthesis:

• Principle: Solid-phase synthesis builds the desired DNA sequence one base at a time, starting from the 3' end.[12]
• Procedure: a. Provide the custom [5',5''-²H₂]dG-phosphoramidite to the DNA synthesis facility or load it onto an automated DNA synthesizer. b. Program the synthesizer with the desired DNA sequence, ensuring the labeled amidite is inserted at the correct position(s). c. Run the standard synthesis cycle (detritylation, coupling, capping, oxidation).

3. Cleavage and Deprotection:

• Procedure: a. Following synthesis, treat the solid support resin with concentrated ammonium hydroxide (or a milder alternative depending on the protecting groups) at room temperature.[12] This cleaves the oligonucleotide from the support and removes protecting groups from the phosphate backbone and the bases.

4. Purification:

• Rationale: The crude product contains the full-length sequence along with shorter, failed sequences. High-purity DNA is essential for high-quality NMR.
• Procedure: a. Purify the deprotected oligonucleotide using High-Performance Liquid Chromatography (HPLC), typically reverse-phase (RP-HPLC) or anion-exchange.[13] b. Collect the fraction corresponding to the full-length product. c. Desalt the purified sample using a size-exclusion column or dialysis.

5. Quality Control:

• Procedure: a. Confirm the identity and purity of the final product using Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) Mass Spectrometry.[14] The observed mass should match the calculated mass of the deuterium-labeled sequence.

6. NMR Sample Preparation:

• Procedure: a. Dissolve the purified, labeled oligonucleotide (and its unlabeled complementary strand, if studying a duplex) in a suitable NMR buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, 0.1 mM EDTA, pH 7.0). b. To form a duplex, mix equimolar amounts of the two strands, heat to 90°C for 5 minutes, and then allow to cool slowly to room temperature over several hours (annealing). c. Lyophilize the sample and re-dissolve in 99.96% D₂O for most experiments, or a 90% H₂O/10% D₂O mixture for observing exchangeable imino protons. d. Transfer the final sample to a high-quality NMR tube. The final concentration should be in the range of 0.5 - 2.0 mM.

Application 2: Quantitative Analysis of DNA Damage via Isotope Dilution Mass Spectrometry

Expertise & Rationale: The "Gold Standard" Internal Standard

Formation of DNA adducts from exposure to carcinogens or oxidative damage from cellular metabolism are key events in the initiation of cancer.[15][16] Accurately measuring the levels of these damaged bases is critical for toxicology, cancer research, and drug development.[6][9]

Isotope dilution mass spectrometry is considered the "gold standard" for this type of quantification due to its superior accuracy, sensitivity, and specificity.[6][7][8] The core principle is to add a known amount of a stable isotope-labeled version of the analyte (the "internal standard") to a sample at the very beginning of the workflow.

[5',5''-²H₂]2'-Deoxyguanosine is an ideal internal standard for quantifying native 2'-deoxyguanosine or its damaged forms (like 8-oxo-2'-deoxyguanosine) because:

• Identical Chemical Behavior: It is chemically identical to the native molecule, so it behaves identically during all sample preparation steps (extraction, hydrolysis, chromatography). Any loss of analyte during the procedure will be matched by an identical proportional loss of the internal standard.

• Distinct Mass: It is easily distinguished from the unlabeled analyte by the mass spectrometer due to its +2 Dalton mass difference.

• Accurate Quantification: By measuring the ratio of the mass spectrometer signal for the native analyte to the signal for the known amount of added internal standard, one can calculate the absolute quantity of the analyte with extremely high precision, correcting for any sample loss or matrix effects.[16][17]

Experimental Workflow for Quantitative MS Analysis

Figure 2. General workflow for the quantification of DNA nucleosides using an isotope dilution LC-MS/MS method.

Protocol 2: Quantification of 8-oxo-2'-deoxyguanosine (8-oxo-dG) in Cellular DNA

This protocol provides a method for measuring a common marker of oxidative DNA damage.

1. Sample Preparation and Spiking:

• Procedure: a. Obtain a cell pellet or tissue sample (~10⁶ cells or 10-50 mg tissue). b. Immediately add a precise, known amount of the [5',5''-²H₂]-labeled internal standard for the analyte of interest (e.g., [¹⁵N₅]8-oxo-dG, as the label needs to be on the damaged base for direct quantification). For quantifying total dG to normalize the damage, add [5',5''-²H₂]2'-deoxyguanosine. c. Lyse the cells/tissue using a standard DNA extraction kit/protocol (e.g., phenol-chloroform extraction or silica column-based kits).

2. DNA Hydrolysis:

• Rationale: To analyze the constituent bases by LC-MS, the DNA polymer must be broken down into individual nucleosides.[6][7]
• Procedure: a. To the purified DNA, add a solution of nuclease P1 and alkaline phosphatase. b. Incubate at 37°C for 2-4 hours to ensure complete digestion to 2'-deoxynucleosides.

3. Sample Cleanup:

• Rationale: DNA hydrolysates contain salts and other components that can interfere with MS analysis.[7]
• Procedure: a. Perform a solid-phase extraction (SPE) using a C18 cartridge to remove interfering substances and concentrate the nucleosides. b. Elute the nucleosides, dry the sample under vacuum, and reconstitute in a small volume of mobile phase for LC-MS analysis.

4. LC-MS/MS Analysis:

• Principle: High-Performance Liquid Chromatography (HPLC) separates the different nucleosides in the mixture before they enter the mass spectrometer. The tandem mass spectrometer (MS/MS) provides high specificity by selecting a specific parent ion, fragmenting it, and detecting a specific fragment ion. This is known as Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).[8]
• Procedure: a. Inject the cleaned sample onto a reverse-phase HPLC column (e.g., C18). b. Run a gradient elution to separate 8-oxo-dG and dG from other nucleosides. c. Set the electrospray ionization (ESI) source to positive ion mode. d. Set up the mass spectrometer to monitor the specific mass transitions for the analyte and the internal standard.

Table 1: Example Mass Transitions for dG and a Labeled Internal Standard

Compound	Parent Ion (m/z)	Fragment Ion (m/z)	Description
2'-Deoxyguanosine (dG)	268.1	152.1	Native analyte transition (loss of deoxyribose)
[5',5''-²H₂]2'-dG	270.1	152.1	Labeled standard transition (loss of labeled deoxyribose)

5. Quantification:

• Procedure: a. Integrate the peak areas for the native analyte (e.g., dG) and the labeled internal standard ([5',5''-²H₂]dG). b. Calculate the peak area ratio (Analyte Area / Internal Standard Area). c. Using a calibration curve prepared with known concentrations of unlabeled standard and a fixed concentration of the labeled internal standard, determine the absolute amount of the analyte in the original sample.[17][18]

Conclusion

[5',5''-²H₂]2'-Deoxyguanosine monohydrate is a versatile and powerful tool for researchers in structural biology, drug development, and toxicology. Its application in NMR spectroscopy provides a means to dissect complex DNA structures with greater precision. In parallel, its use as an internal standard in mass spectrometry offers unparalleled accuracy for the quantification of DNA nucleosides and their damaged counterparts, providing critical data for understanding disease etiology and the effects of xenobiotics. The protocols outlined herein provide a robust framework for leveraging this valuable isotopic tool in cutting-edge research.

References

• Quantitation of DNA adducts by stable isotope dilution mass spectrometry - PMC - NIH. (n.d.). National Institutes of Health. [Link]

• Koc, H., & Swenberg, J. A. (2012). Quantitation of DNA Adducts by Stable Isotope Dilution Mass Spectrometry. Chemical Research in Toxicology, 25(8), 1499–1518. [Link]

• Chen, H. J. C., & Wang, Y. (2022). A Review of Stable Isotope Labeling and Mass Spectrometry Methods to Distinguish Exogenous from Endogenous DNA Adducts. Toxicology Excellence for Risk Assessment. [Link]

• Chen, H. J. C., & Wang, Y. (2022). A Review of Stable Isotope Labeling and Mass Spectrometry Methods to Distinguish Exogenous from Endogenous DNA Adducts and Improve Dose–Response Assessments. Chemical Research in Toxicology, 35(1), 16–30. [Link]

• Koc, H., & Swenberg, J. A. (2002). Applications of mass spectrometry for quantitation of DNA adducts. Journal of Chromatography B, 778(1-2), 323–343. [Link]

• Agrawal, S., & Kumar, P. (2006). A new synthetic protocol for labeled oligonucleotides, using a chemically cleavable universal linker. PubMed. [Link]

• Metelev, V. G., & Pardi, A. (2010). Stereoselective nucleoside deuteration for NMR studies of DNA. PubMed. [Link]

• Agnihotri, G., Riera, T. V., & Powner, M. W. (2001). Synthetic studies to improve the deuterium labelling in nucleosides for facilitating structural studies of large RNAs by high-field NMR spectroscopy. PubMed. [Link]

• Seela, F., & Gumbi, B. P. (2001). 2'-Modified Nucleosides for Site-Specific Labeling of Oligonucleotides. ACS Publications. [Link]

• Jaruga, P. (2015). Measurement of oxidatively modified DNA bases and nucleosides by isotope-dilution mass spectrometry. National Institute of Standards and Technology. [Link]

• Wang, Y. (2012). Isotope-Dilution Liquid Chromatography–Tandem Mass Spectrometry for Detection of 5-Hydroxymethyluracil and 5-Formyluracil in DNA. Springer Nature Experiments. [Link]

• Dedon, P. C., Plastaras, J. P., Rouzer, C. A., & Marnett, L. J. (2007). Quantification of DNA damage products resulting from deamination, oxidation and reaction with products of lipid peroxidation by liquid chromatography isotope dilution tandem mass spectrometry. ResearchGate. [Link]

• Gardner, K. H., & Kay, L. E. (n.d.). The use of 2H, 13C, 15N multidimensional NMR to study the structure and dynamics of proteins. University of Toronto. [Link]

• Jaruga, P. (n.d.). Quantitative assessment of nanoparticle induced oxidative DNA damage using isotope dilution mass spectrometry. ResearchGate. [Link]

• Dedon, P. C. (2007). Quantification of DNA damage products resulting from deamination, oxidation and reaction with products of lipid peroxidation by liquid chromatography isotope dilution tandem mass spectrometry. Springer Nature Experiments. [Link]

• Huang, H., Das, R. S., Basu, A. K., & Stone, M. P. (2011). Structure of (5′S)-8,5′-Cyclo-2′-Deoxyguanosine in DNA. National Institutes of Health. [Link]

• Huang, H., Das, R. S., Basu, A. K., & Stone, M. P. (2011). Structure of (5'S)-8,5'-cyclo-2'-deoxyguanosine in DNA. PubMed. [Link]

• Huang, H., Das, R. S., Basu, A. K., & Stone, M. P. (2011). Structure of (5 ' S)-8,5 '-Cyclo-2 '-deoxyguanosine in DNA. ResearchGate. [Link]

• Oakley, A. J. (2002). Structural Biology and Its Applications to the Health Sciences. Journal of the Medical Association of Thailand. [Link]

• Millau, J.-F., & Ravanat, J.-L. (2015). Effects of (5′S)-5′,8-cyclo-2′-deoxyadenosine on the base excision repair of oxidatively generated clustered DNA damage. A biochemical and theoretical study. Organic & Biomolecular Chemistry, 13(15), 4533–4542. [Link]

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• 1. neuron.mefst.hr [neuron.mefst.hr]
• 2. isotope.com [isotope.com]
• 3. otsuka.co.jp [otsuka.co.jp]
• 4. Stereoselective nucleoside deuteration for NMR studies of DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pound.med.utoronto.ca [pound.med.utoronto.ca]
• 6. Quantitation of DNA adducts by stable isotope dilution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Applications of mass spectrometry for quantitation of DNA adducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Measurement of oxidatively modified DNA bases and nucleosides by isotope-dilution mass spectrometry | NIST [nist.gov]
• 10. Structure of (5'S)-8,5'-cyclo-2'-deoxyguanosine in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. isotope.com [isotope.com]
• 12. Enzymatic and Chemical Labeling Strategies for Oligonucleotides | AAT Bioquest [aatbio.com]
• 13. A new synthetic protocol for labeled oligonucleotides, using a chemically cleavable universal linker - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. Quantification of DNA damage products resulting from deamination, oxidation and reaction with products of lipid peroxidation by liquid chromatography isotope dilution tandem mass spectrometry | Springer Nature Experiments [experiments.springernature.com]

Technical Notes & Optimization

Preventing deuterium exchange in [5',5''-2H2]2'-Deoxyguanosine monohydrate during PCR

Welcome to the Advanced Applications Support Center. This guide is designed for researchers, structural biologists, and drug development professionals utilizing [5',5''-²H₂]2'-Deoxyguanosine monohydrate (CAS: 478511-28-3) to generate deuterated dGTP for downstream NMR or Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS) workflows.

Below, we address the mechanistic realities of isotope retention during thermocycling, troubleshoot perceived label loss, and provide a self-validating protocol for high-fidelity incorporation.

Mechanistic Insights: The Myth of 5',5'' Solvent Exchange

A frequent support ticket we receive states: "My final PCR amplicon has lost the +2 Da mass shift per guanosine. How do I prevent deuterium exchange at the 5',5'' position during thermocycling?"

The scientific reality is counterintuitive to the premise of the question: The C5' carbon-deuterium (C–D) bonds do not undergo solvent exchange during PCR.

Unlike the C8 position of purines or exocyclic amino groups, which are thermodynamically susceptible to proton exchange in aqueous buffers at 95°C, the sugar ring protons are locked in stable, non-polar covalent bonds[1]. Therefore, if you observe a loss of the deuterium label in your amplicon, you are not witnessing solvent exchange. Instead, you are observing a systemic artifact caused by pre-PCR synthesis failures, trace contamination, or polymerase-induced Kinetic Isotope Effects (KIE).

Troubleshooting FAQs

Q: If the 5',5'' position is chemically stable, why does my LC-MS show a high percentage of ¹H-dG in my final amplicon? A: This is almost always a "Dilution Effect" exacerbated by a Secondary Kinetic Isotope Effect (SKIE) . PCR is an exponential amplification process. If your synthesized [5',5''-²H₂]dGTP pool contains even 1–2% unlabeled ¹H-dGTP, the DNA polymerase will preferentially incorporate the lighter ¹H-dGTP. The heavier deuterium atoms at the 5' position—directly adjacent to the α-phosphate undergoing nucleophilic attack—lower the zero-point energy of the ground state, slightly increasing the activation energy barrier. Over 30 cycles, this thermodynamic preference compounds, leading to an amplicon heavily biased toward the unlabeled isotope.

Q: How can I ensure the label isn't lost during the synthesis of dGTP from the monohydrate? A: [5',5''-²H₂]2'-Deoxyguanosine monohydrate is a nucleoside and must be converted to a triphosphate before the polymerase can use it. If your chemical synthesis route involves a 5'-aldehyde intermediate (e.g., oxidation followed by reduction to install or protect the label), incomplete reduction or side-reactions can scramble the isotope[2]. We recommend direct enzymatic phosphorylation (using nucleoside kinases) or the Yoshikawa chemical method (POCl₃ in trimethyl phosphate), which strictly preserves the C5' C–D bonds.

Q: Do I need to run my PCR in D₂O to protect the 5',5'' label? A: Strictly speaking, no. The 5',5''-deuterium atoms are stable in standard H₂O-based PCR buffers. However, if your template is uniformly labeled, or if you are trying to preserve exchangeable protons (like the C8-D of guanine) for structural studies, a D₂O-based buffer is mandatory[1].

Data Presentation: Deuterium Stability in PCR

Understanding which bonds are vulnerable to exchange dictates your buffer strategy.

Table 1: Deuterium Stability in dGTP During PCR (95°C, pH 8.5)

Molecular Position	Bond Type	Exchangeability in H₂O	Mitigation Strategy
C5', C5'' (Deoxyribose)	C–D	Non-exchangeable	Ensure >99% purity of starting dGTP; increase PCR extension time to overcome KIE.
C8 (Purine Ring)	C–D (Acidic)	Slowly exchangeable	Mandates the use of D₂O-based PCR buffers.
N2 (Exocyclic Amino)	N–D	Rapidly exchangeable	Mandates the use of D₂O-based PCR buffers.
O3' (Hydroxyl)	O–D	Rapidly exchangeable	Mandates the use of D₂O-based PCR buffers.

Diagnostic Workflow

Use the following logical pathway to diagnose the root cause of isotope loss in your PCR assays.

Logical troubleshooting workflow for diagnosing 5',5''-deuterium signal loss in PCR.

Self-Validating Protocol: High-Fidelity PCR with Deuterated dNTPs

This protocol is engineered to eliminate trace ¹H-contamination and overcome polymerase KIE, ensuring >99% isotope retention in the final amplicon. It incorporates D₂O to provide a holistic heavy-isotope environment.

Phase 1: Pre-PCR Validation

• LC-MS QC: Analyze the synthesized [5',5''-²H₂]dGTP stock via LC-MS to confirm >99% isotopic purity. Do not proceed if the ¹H-dGTP fraction exceeds 1%.

Phase 2: Reaction Setup (D₂O Adaptation) 2. Desalting/Dehydration: Lyophilize all primers and the DNA template to remove residual H₂O. 3. Resuspension: Resuspend primers, template, and the DNA polymerase in 99.9% D₂O. 4. Buffer Optimization: Prepare the PCR master mix using a D₂O-compatible buffer.

• Causality Note: D₂O increases the pKa of buffering agents (like Tris) and alters the hydration shell of the DNA. You must increase the MgCl₂ concentration by 0.5–1.0 mM compared to standard H₂O buffers to properly stabilize the polymerase active site.

Phase 3: Thermocycling Adjustments for KIE 5. Denaturation: 95°C for 30 seconds. 6. Annealing: Adjust the temperature based on empirical testing. D₂O increases the melting temperature (Tm) of DNA duplexes by approximately 1–2°C. 7. Extension: 72°C.

• Causality Note: To counteract the secondary Kinetic Isotope Effect at the 5' position, increase the extension time by 20-30% (e.g., from 60 sec/kb to 80 sec/kb). This gives the polymerase sufficient time to incorporate the heavier [5',5''-²H₂]dGTP without stalling or prematurely falling off the template.

Phase 4: Post-PCR Validation 8. Purification: Purify the amplicon using a silica spin column, eluting strictly in D₂O. 9. Verification: Perform MALDI-TOF MS or NMR to validate the exact +2 Da mass shift per guanosine residue, confirming the system's integrity and ruling out exchange or dilution.

References

• Stable-Isotope-Assisted MALDI-TOF Mass Spectrometry for Accurate Determination of Nucleotide Compositions of PCR Products Source: Analytical Chemistry (ACS Publications) URL:[Link]

• US20140039175A1 - Synthesis of deuterated ribo nucleosides, N-protected phosphoramidites, and oligonucleotides Source: Google Patents URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US20140039175A1 - Synthesis of deuterated ribo nucleosides, N-protected phosphoramidites, and oligonucleotides - Google Patents [patents.google.com]

Improving HPLC resolution and retention time for [5',5''-2H2]2'-Deoxyguanosine monohydrate

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently consult with researchers facing analytical bottlenecks when working with stable isotope-labeled nucleosides.

Analyzing [5',5''-2H2]2'-Deoxyguanosine monohydrate presents two distinct chromatographic challenges:

• Extreme Polarity: As a purine nucleoside, it exhibits poor retention on traditional hydrophobic stationary phases.

• The Chromatographic Isotope Effect: The presence of deuterium alters the molecule's zero-point vibrational energy, subtly changing its molar volume and polarizability. This often leads to partial co-elution with unlabeled 2'-deoxyguanosine, complicating isotope-dilution mass spectrometry (ID-LC-MS) assays.

This guide provides field-proven, mechanistically grounded solutions to resolve these issues.

Diagnostic Workflow

Before adjusting your instrument parameters, consult the diagnostic logic tree below to identify the root cause of your chromatographic failure.

Diagnostic workflow for HPLC resolution and retention issues of deuterated nucleosides.

Expert Troubleshooting FAQs

Q1: My [5',5''-2H2]2'-Deoxyguanosine is eluting in the void volume (k' < 1) on a standard C18 column. How can I increase retention time?

The Causality: Standard C18 phases rely entirely on hydrophobic partitioning. Because 2'-deoxyguanosine is highly polar (logP ≈ -1.1), its dense hydration shell prevents it from partitioning into the hydrophobic C18 brush phase.

The Solution: You must change the thermodynamic mechanism of retention.

• Transition to Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns (e.g., Zwitterionic or Amide phases) retain polar compounds by partitioning them into a water-enriched liquid layer immobilized on the silica surface, as detailed in1 [1].

• Use an Aqueous C18 (AQ-C18): If you must use Reversed-Phase (RP), standard C18 columns suffer from "phase collapse" (dewetting) in 100% aqueous conditions. AQ-C18 columns utilize polar endcapping, allowing you to start your gradient at 0% organic modifier to maximize the retention of the nucleoside without phase collapse.

Q2: I am trying to resolve[5',5''-2H2]2'-Deoxyguanosine from unlabeled 2'-Deoxyguanosine, but they co-elute. How do I improve resolution?

The Causality: The separation of isotopologues is governed by the inverse isotope effect. The C-D bond has a lower zero-point vibrational energy than the C-H bond, making it slightly shorter and less polarizable. Consequently, the deuterated molecule has a slightly smaller hydrophobic surface area and will elute earlier than the unlabeled version in RPLC, a phenomenon well-documented in 2 [2]. Because the difference in free energy of transfer (ΔΔG) is exceptionally small, standard methods fail to resolve them.

The Solution: To resolve closely eluting isotopologues, maximize column efficiency ( N ) and optimize selectivity ( α ):

• Lower the Column Temperature: Drop the temperature from 40°C to 20°C. Lower temperatures increase the enthalpic contribution to partitioning, which magnifies the subtle structural differences between the C-H and C-D bonds.

• Flatten the Gradient: Implement a micro-gradient (e.g., 0.5% B increase per minute) precisely at the expected elution window.

• Upgrade Stationary Phase: Utilize a sub-2 µm solid-core (core-shell) column to minimize longitudinal diffusion and eddy dispersion, drastically sharpening the peaks.

Q3: The peak shape for my deuterated nucleoside is broad and tailing (Tf > 1.5). How do I fix this?

The Causality: Peak tailing for purine nucleosides is typically driven by secondary electrostatic interactions. The amine and carbonyl groups on the guanine base act as Lewis bases, binding strongly to unreacted, acidic silanol groups on the silica support or chelating with trace metal ions in the column hardware.

The Solution:

• Optimize Buffer Capacity: Use a volatile buffer like Ammonium Acetate (10–50 mM) adjusted to pH 5.5–6.0. This provides excellent ionic strength to mask active silanols and is fully compatible with Electrospray Ionization Mass Spectrometry (ESI-MS) [3].

• Eliminate Metal Interactions: Transition to bioinert column hardware (PEEK-lined or surface-passivated titanium), which is critical for preventing the adsorption of polar, heteroatom-rich molecules [4].

Quantitative Data: Column & Method Comparison

The table below summarizes the expected chromatographic behavior of [5',5''-2H2]2'-Deoxyguanosine across different analytical modalities.

Parameter	Standard RPLC (C18)	Polar RPLC (AQ-C18)	Zwitterionic HILIC
Primary Retention Mechanism	Hydrophobic Partitioning	Hydrophobic + Polar	Hydrophilic Partitioning
Expected Retention Time (k')	< 1.0 (Void Volume)	3.0 - 5.0	5.0 - 10.0
Mobile Phase A	0.1% Formic Acid in H₂O	10 mM NH₄OAc in H₂O	10 mM NH₄OAc in H₂O
Mobile Phase B	Acetonitrile	Acetonitrile	Acetonitrile
Initial Gradient Condition	5% B	0% B	95% B
Isotope Resolution (Rs)	Poor (< 0.5)	Moderate (~1.0)	Excellent (> 1.5)
Peak Shape / Tailing	High Risk (Tf > 1.5)	Low Risk (Tf < 1.2)	Low Risk (Tf < 1.2)

Self-Validating Experimental Protocol

To guarantee reproducibility, use the following self-validating HILIC methodology specifically optimized for the baseline resolution of [5',5''-2H2]2'-Deoxyguanosine.

Objective: Achieve baseline resolution of the deuterated isotopologue from unlabeled dG with a tailing factor < 1.2. Column: Zwitterionic HILIC (e.g., SeQuant ZIC-HILIC), 2.1 x 150 mm, 3 µm.

Step-by-Step Methodology

Step 1: System Passivation and Preparation Flush the LC system with 50:50 Water:Acetonitrile (v/v) to remove any residual ion-pairing agents or non-volatile salts from previous users.

• Self-Validation Check: Monitor the baseline pressure. A stable pressure ripple (< 1% fluctuation) confirms the pump check valves are free of salt precipitates.

Step 2: Mobile Phase Preparation Dissolve 1.54 g of MS-grade ammonium acetate in 1 L of ultrapure water (18.2 MΩ·cm) to create a 20 mM Mobile Phase A. Use pure Acetonitrile for Mobile Phase B.

• Self-Validation Check: Measure the conductivity of Mobile Phase A. It should read approximately 1.8 mS/cm. If it deviates by >5%, discard and remake to prevent retention time drift. Do not artificially adjust the pH with strong acids, as this alters the ionic strength.

Step 3: Column Equilibration (Critical Step) Equilibrate the HILIC column with 90% B for a minimum of 30 column volumes.

• Causality: HILIC columns require extensive equilibration to form a stable, water-enriched partition layer on the stationary phase. Rushing this step guarantees shifting retention times.

Step 4: Sample Dilution Dilute the [5',5''-2H2]2'-Deoxyguanosine standard in a solvent matching the initial mobile phase conditions (90% Acetonitrile / 10% Water).

• Self-Validation Check: Visually inspect the sample vial against a dark background. If any opalescence is observed, the nucleoside has crashed out of solution; add 2% more water incrementally until the solution is perfectly clear. Injecting a highly aqueous sample into a HILIC system will disrupt the hydration layer, causing severe peak splitting.

Step 5: Gradient Elution Execution Run the following gradient at a flow rate of 0.3 mL/min:

• 0.0 - 2.0 min: 90% B (Isocratic hold to focus the analyte band).

• 2.0 - 10.0 min: Linear gradient from 90% B to 75% B.

• 10.0 - 12.0 min: 75% B (Wash step).

• 12.0 - 12.1 min: Return to 90% B.

• 12.1 - 22.0 min: Re-equilibration.

Step 6: System Suitability Verification Inject a blank, followed by the standard mixture.

• Self-Validation Check: Calculate the asymmetry factor (As) of the dG peak. If As > 1.2, perform a column wash with 50% aqueous buffer; do not proceed to sample analysis until peak symmetry is restored.

References

• Agilent Technologies. Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Agilent.com.
• Turowski, M. et al. Deuterium Isotope Effects on Hydrophobic Interactions. The Importance of Dispersion Interactions in the Hydrophobic Phase. CCHMC.org.
• National Institutes of Health. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. NIH.gov.
• Chromatography Online. Hydrophilic Interaction Chromatography for the Analysis of Therapeutic Oligonucleotides. Chromatographyonline.com.

Sources

• 1. agilent.com [agilent.com]
• 2. folding.cchmc.org [folding.cchmc.org]

Technical Support Center: Overcoming Low Yield in [5',5''-²H₂]2'-Deoxyguanosine Monohydrate Oligonucleotide Synthesis

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the specific challenges encountered during the synthesis of oligonucleotides containing [5',5''-²H₂]2'-Deoxyguanosine monohydrate.

The incorporation of isotopically labeled nucleosides, such as deuterated deoxyguanosine, is a powerful tool in various biochemical and therapeutic applications. However, it often presents unique synthetic challenges that can lead to frustratingly low yields of the desired full-length oligonucleotide. This guide offers a systematic approach to diagnosing and resolving these issues, drawing upon established principles of phosphoramidite chemistry and practical, field-proven insights.

Troubleshooting Guide: A Systematic Approach to Low Yield

Low yields in oligonucleotide synthesis are rarely due to a single factor. A methodical investigation of each step in the synthesis cycle is crucial for identifying the root cause. This section provides a question-and-answer formatted guide to walk you through the troubleshooting process.

Q1: My overall yield is significantly lower than expected after incorporating [5',5''-²H₂]2'-Deoxyguanosine. Where should I start my investigation?

A1: The first and most critical parameter to evaluate is the coupling efficiency at each step of the synthesis. The overall yield of an oligonucleotide is exponentially dependent on the average coupling efficiency. Even a small decrease in efficiency at each cycle can lead to a dramatic reduction in the final yield of the full-length product.[1][2]

Actionable First Step: Carefully examine the trityl cation release data from your synthesizer for each coupling step. A noticeable drop in the trityl signal after the addition of the deuterated guanosine phosphoramidite is a strong indicator of a coupling problem with this specific monomer.

Deep Dive: Diagnosing and Resolving Poor Coupling Efficiency

Low coupling efficiency is the most common culprit for low yields when incorporating modified nucleosides.[1][2][3] The following questions will help you pinpoint the specific cause.

Q2: I've confirmed a drop in the trityl signal after the deuterated guanosine coupling step. What are the likely causes and how can I fix it?

A2: Several factors can contribute to the reduced coupling efficiency of a modified phosphoramidite.[3] These can be broadly categorized as issues related to the phosphoramidite itself, the synthesis protocol, or the reagents.

Potential Cause 1: Phosphoramidite Quality and Handling

• Degradation: Phosphoramidites are sensitive to moisture and oxidation.[1] Improper storage or handling can lead to degradation, reducing the amount of active reagent available for coupling.

• Purity: Impurities in the phosphoramidite preparation can interfere with the coupling reaction.

Troubleshooting Steps:

• Verify Reagent Quality: Ensure your [5',5''-²H₂]2'-Deoxyguanosine phosphoramidite is from a reputable supplier and is not expired. If possible, assess its purity using ³¹P NMR.

• Ensure Anhydrous Conditions: Use fresh, anhydrous acetonitrile (ACN) for dissolving the phosphoramidite and for all other relevant steps in the synthesis.[] Water is a primary inhibitor of efficient coupling.[1]

Potential Cause 2: Suboptimal Coupling Protocol

Standard synthesis protocols are optimized for natural phosphoramidites and may not be sufficient for modified versions, which can exhibit different reaction kinetics.[3][]

Troubleshooting Steps & Optimization Strategies:

Strategy	Recommendation	Rationale
Increase Coupling Time	Double the standard coupling time for the deuterated guanosine monomer. A threefold increase may be necessary in some cases.[3]	The deuterated modification may introduce subtle steric or electronic effects that slow down the reaction kinetics, requiring a longer time to achieve complete coupling.
Increase Phosphoramidite Concentration	Use a higher concentration of the phosphoramidite solution (e.g., 0.15 M instead of the standard 0.1 M).[3]	Increasing the reactant concentration can help drive the reaction towards completion, compensating for slower kinetics.[3]
Utilize a Stronger Activator	If you are using 1H-Tetrazole, consider switching to a more potent activator like 5-(Ethylthio)-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI).[3][5]	Stronger activators can enhance the rate of the coupling reaction, which is particularly beneficial for sterically demanding or less reactive phosphoramidites.[3][]
Perform a Double Coupling	Program the synthesizer to perform two consecutive coupling steps for the deuterated guanosine monomer.	This ensures that any 5'-hydroxyl groups that did not react in the first coupling have a second opportunity to do so, maximizing the coupling efficiency for that step.

Potential Cause 3: Issues with Other Reagents

The quality of all reagents in the synthesis cycle is critical.

Troubleshooting Steps:

• Check Activator Integrity: Ensure the activator solution is fresh and has been stored under anhydrous conditions.

• Verify Capping and Oxidation Reagents: Inefficient capping can leave unreacted 5'-hydroxyl groups that can be incorrectly extended in subsequent cycles, leading to deletion sequences. Incomplete oxidation of the phosphite triester to the more stable phosphate triester can lead to chain cleavage.[6]

Workflow for Troubleshooting Low Coupling Efficiency

Caption: Systematic workflow for diagnosing low oligonucleotide yield.

Beyond Coupling: Other Potential Causes of Low Yield

While coupling efficiency is the primary suspect, other factors can contribute to product loss.

Q3: My coupling efficiency for the deuterated monomer appears acceptable, but my final yield is still low. What else could be wrong?

A3: If coupling is not the issue, investigate the downstream steps of your process: deprotection, cleavage, and purification.

• Incomplete Deprotection and Cleavage: The protecting groups on the deuterated guanosine or the oligonucleotide itself may require specific deprotection conditions.[2] Inefficient cleavage from the solid support will also directly reduce the yield of the crude product.

  • Action: Review the manufacturer's recommendations for the deprotection of your specific phosphoramidite. Ensure your deprotection reagents are fresh and of high quality.

• Purification Losses: A significant portion of the product can be lost during purification.[2][7] This is especially true if the synthesis quality is low, resulting in a high proportion of impurities that are difficult to separate from the full-length product.[2]

  • Action: Analyze your crude product by HPLC or mass spectrometry to assess its purity.[8] A high-quality synthesis will show a major peak for the full-length product, simplifying purification and maximizing recovery.[2] Consider optimizing your purification method (e.g., reversed-phase or ion-exchange HPLC) for your specific oligonucleotide.[9][10]

• Secondary Structure Formation: The sequence of your oligonucleotide, potentially influenced by the deuterated base, could lead to the formation of stable secondary structures like hairpin loops or quadruplexes.[11] These structures can sometimes hinder the efficiency of subsequent synthesis steps or complicate purification.

  • Action: For purification, consider using denaturing conditions, such as elevated temperatures or high pH (for DNA), to disrupt secondary structures.[11]

Frequently Asked Questions (FAQs)

Q1: Why are modified nucleosides like [5',5''-²H₂]2'-Deoxyguanosine more challenging to synthesize?

A1: Modified nucleosides can introduce steric hindrance or altered electronic properties that affect the kinetics of the phosphoramidite coupling reaction.[3][] This can lead to lower coupling efficiencies compared to their unmodified counterparts, necessitating adjustments to standard synthesis protocols.[3]

Q2: How much of an impact does a small drop in coupling efficiency really have?

A2: The impact is cumulative and significant, especially for longer oligonucleotides.[1] For a 50-mer oligonucleotide, a drop in average coupling efficiency from 99.5% to 98.5% can cut the theoretical yield of the full-length product nearly in half.

Q3: Is it possible that the deuteration at the 5' and 5'' positions of the deoxyribose ring is affecting the reaction?

A3: While a kinetic isotope effect is theoretically possible, it is less likely to be the primary cause of significantly reduced yields compared to factors like reagent quality and suboptimal reaction conditions. The C-H bonds at these positions are not directly broken during the coupling reaction. However, subtle electronic effects of deuteration could play a minor role in the reaction kinetics.

Q4: What is the best method to purify my deuterated oligonucleotide?

A4: The choice of purification method depends on the length of the oligonucleotide and the required purity. Reversed-phase HPLC (RP-HPLC) is a common and effective method, particularly for "trityl-on" purification, which separates the full-length product from truncated failure sequences.[10][11] For highly structured oligonucleotides, anion-exchange HPLC under denaturing conditions can be beneficial.[11]

Experimental Protocols

Protocol 1: Optimized Coupling for [5',5''-²H₂]2'-Deoxyguanosine Phosphoramidite

This protocol assumes the use of a standard automated oligonucleotide synthesizer.

• Reagent Preparation:

  • Dissolve the [5',5''-²H₂]2'-Deoxyguanosine phosphoramidite in fresh, anhydrous acetonitrile to a final concentration of 0.15 M.

  • Ensure the activator solution (e.g., 0.25 M DCI) is also fresh and anhydrous.

• Synthesis Program Modification:

  • For the coupling step of the deuterated guanosine monomer, create a special cycle with the following modifications:

    • Extended Coupling Time: Set the coupling wait step to at least double the standard time (e.g., 300 seconds instead of 150 seconds).

    • Double Coupling: Program the synthesizer to deliver the phosphoramidite and activator, wait for the extended coupling time, and then repeat the delivery and wait steps before proceeding to the capping step.

• Execution:

  • Prime all reagent lines to ensure fresh reagents are delivered to the column.

  • Initiate the synthesis with the modified protocol.

  • Monitor the trityl signal throughout the synthesis.

Diagram of the Phosphoramidite Synthesis Cycle

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. What affects the yield of your oligonucleotides synthesis [biosyn.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. twistbioscience.com [twistbioscience.com]
• 7. susupport.com [susupport.com]
• 8. Solving the challenge of long oligonucleotide synthesis [lubio.ch]
• 9. Recent Methods for Purification and Structure Determination of Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. uni-onward.com.tw [uni-onward.com.tw]
• 11. atdbio.com [atdbio.com]

Technical Support Center: Optimizing Buffer Conditions for [5',5''-²H₂]2'-Deoxyguanosine Monohydrate NMR Studies

Welcome to the technical support center dedicated to the successful NMR analysis of [5',5''-²H₂]2'-Deoxyguanosine monohydrate. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of buffer optimization for this specific deuterated nucleoside. Here, we move beyond generic protocols to provide in-depth, field-proven insights into the causal relationships between buffer components and spectral quality.

Introduction: The "Why" Behind Buffer Optimization

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the structure and dynamics of molecules like 2'-Deoxyguanosine. The strategic deuteration at the 5' and 5'' positions simplifies the ¹H-NMR spectrum by removing the corresponding proton signals, allowing for a clearer observation of other key resonances. However, the quality and reproducibility of your NMR data are critically dependent on the careful preparation of your sample, with buffer conditions playing a pivotal role.

An optimized buffer system ensures:

• Analyte Stability: Prevents degradation or unwanted chemical modifications of the 2'-Deoxyguanosine molecule.

• Structural Integrity: Maintains the native conformation of the nucleoside.

• Spectral Quality: Minimizes signal overlap, reduces line broadening, and enhances signal-to-noise, leading to accurate and interpretable spectra.

This guide will provide a comprehensive framework for troubleshooting and optimizing your experimental setup.

Frequently Asked Questions (FAQs)

Q1: Why is the choice of buffer so critical for NMR studies of 2'-Deoxyguanosine?

The buffer system directly influences the local chemical environment of the nucleoside, affecting the chemical shifts and line shapes of its NMR signals. Key factors include:

• pH: The pH of the solution can affect the protonation state of the guanine base, which in turn alters the electronic environment and, consequently, the chemical shifts of nearby protons. For guanosine derivatives, slightly acidic to neutral pH is often preferred to slow the exchange of the imino and amino protons with the solvent, which is crucial for studying hydrogen bonding interactions.[1]

• Ionic Strength: The concentration of salt in the buffer can influence the solubility and aggregation state of the nucleoside. For nucleic acids, counterions are important for their structure and function.[2] While high salt concentrations can sometimes be necessary to mimic physiological conditions or improve solubility, they can also lead to a decrease in the performance of cryogenic probes, reducing the signal-to-noise ratio.[3]

• Buffer Components: The chemical nature of the buffering agent itself is important. Ideally, the buffer should not have proton signals that overlap with the signals of interest from your analyte.[1][4]

Q2: What is a good starting point for buffer conditions for [5',5''-²H₂]2'-Deoxyguanosine?

A common and effective starting point for NMR studies of nucleosides and nucleic acids is a phosphate-based buffer.[1][5]

Parameter	Recommended Starting Condition	Rationale
Buffer	Sodium Phosphate (Na₂HPO₄/NaH₂PO₄)	Provides no detectable proton signals, is stable at neutral pH, and has minimal pH change with temperature.[1]
Concentration	10-20 mM	A lower buffer concentration is often sufficient and helps to minimize potential buffer-analyte interactions and keep the overall ionic strength low.[6]
pH	6.5 - 7.0	This range helps to slow the exchange of imino and amino protons with water, making them more readily observable in ¹H-NMR spectra.[5]
Ionic Strength	50-100 mM NaCl or KCl	Added salt helps to maintain solubility and mimic physiological conditions.[5][7]
Solvent	99.9% D₂O	Deuterated water is essential to minimize the overwhelming solvent signal in ¹H-NMR.[8][9][10]

Q3: Do I need to use a deuterated buffer?

While sodium phosphate is a non-protonated buffer, if you opt for other buffering agents like Tris or MES, using their deuterated counterparts (e.g., Tris-d₁₁) is highly recommended, especially for homonuclear ¹H-NMR experiments.[4][7] This will prevent large buffer signals from obscuring your analyte's signals. For heteronuclear experiments (e.g., ¹H-¹³C HSQC), protonated buffers are generally acceptable.[7]

Troubleshooting Guide

This section addresses specific issues you may encounter during your NMR experiments with [5',5''-²H₂]2'-Deoxyguanosine and provides a logical workflow for diagnosing and resolving them.

Problem 1: Poor Signal-to-Noise Ratio (S/N)

A low signal-to-noise ratio can make it difficult to accurately identify and integrate peaks.

Possible Causes & Solutions:

• Low Sample Concentration:

  • Explanation: The NMR signal is directly proportional to the number of nuclei in the detection volume.

  • Solution: Increase the concentration of your [5',5''-²H₂]2'-Deoxyguanosine sample. If solubility is a limiting factor, consider screening different buffer conditions or using a higher-field NMR spectrometer. Doubling the sample concentration can double the signal strength.[11]

• Insufficient Number of Scans:

  • Explanation: The signal-to-noise ratio increases with the square root of the number of scans.[11]

  • Solution: Increase the number of scans (nt or ns parameter). Quadrupling the number of scans will double the signal-to-noise ratio, though this will also increase the experiment time.[11]

• High Ionic Strength:

  • Explanation: High salt concentrations can degrade the performance of cryogenic NMR probes, leading to a significant drop in sensitivity.[3]

  • Solution: If possible, reduce the salt concentration in your buffer to below 100 mM. If high salt is required for your experiment, be prepared for a longer acquisition time to achieve the desired signal-to-noise.

• Improper Shimming:

  • Explanation: Poor magnetic field homogeneity (shimming) leads to broad lines, which reduces the peak height and thus the signal-to-noise ratio.

  • Solution: Carefully shim the magnetic field before each experiment. If you have difficulty shimming, check for suspended particles in your sample, ensure you have enough solvent, and verify that the sample is positioned correctly in the NMR tube.[12]

Problem 2: Broad or Distorted Peak Shapes

Broad peaks can obscure coupling information and make peak integration unreliable.

Possible Causes & Solutions:

• Sample Aggregation:

  • Explanation: Guanosine and its derivatives are known to self-associate and form aggregates, which can lead to line broadening.

  • Solution:

    • Adjust pH and Ionic Strength: Systematically vary the pH and salt concentration to find conditions that minimize aggregation.

    • Lower Concentration: Dilute your sample.

    • Increase Temperature: Acquiring the spectrum at a slightly elevated temperature can sometimes break up aggregates.

    • Additives: In some cases, small amounts of organic co-solvents or detergents might be necessary, but these should be used with caution as they can perturb the system.

• Presence of Particulate Matter:

  • Explanation: Undissolved material in the NMR tube will severely degrade the magnetic field homogeneity.

  • Solution: Always filter your sample directly into the NMR tube using a syringe filter or a Pasteur pipette with a cotton plug.[11][12]

• Paramagnetic Impurities:

  • Explanation: Even trace amounts of paramagnetic metal ions can cause significant line broadening.

  • Solution: Add a small amount (e.g., ~1 mM) of a chelating agent like EDTA to your buffer to sequester any paramagnetic metal ions.[7]

Problem 3: Inconsistent Chemical Shifts Between Samples

Variations in chemical shifts can make it difficult to compare spectra and can indicate a lack of control over the experimental conditions.

Possible Causes & Solutions:

• pH Variation:

  • Explanation: The chemical shifts of protons on or near ionizable groups are highly sensitive to pH.

  • Solution:

    • Use an Appropriate Buffer Concentration: Ensure your buffer concentration is sufficient to maintain a stable pH, especially if your sample itself is acidic or basic. A buffer concentration of 20-50 mM is common.[6]

    • Measure pH Accurately: Measure the pH of your final NMR sample. Remember that the pH meter reading in D₂O will be slightly different from the actual pD. A common correction is to add 0.4 to the pH meter reading to get the pD.

    • Consistent Preparation: Prepare all your samples and buffers in a consistent manner.

• Temperature Fluctuations:

  • Explanation: Chemical shifts can be temperature-dependent.

  • Solution: Ensure that the temperature of the NMR probe is stable and consistent across all your experiments.

• Ionic Strength Differences:

  • Explanation: Changes in ionic strength can subtly alter the conformation and electronic environment of the nucleoside.[13]

  • Solution: Maintain a consistent ionic strength across all your samples by using the same concentration of buffer and added salt.

Experimental Workflow for Buffer Optimization

The following workflow provides a systematic approach to optimizing your buffer conditions for [5',5''-²H₂]2'-Deoxyguanosine NMR studies.

Caption: A systematic workflow for optimizing buffer conditions for NMR studies.

Summary of Recommended Buffer Systems

The table below summarizes common buffer systems and their suitability for NMR studies of [5',5''-²H₂]2'-Deoxyguanosine.

Buffer System	pH Range	Advantages	Disadvantages	Best For
Sodium/Potassium Phosphate	5.8 - 8.0	No interfering ¹H signals, stable pH with temperature.[1]	Can sometimes interact with divalent cations.	General purpose, especially for ¹H homonuclear experiments.
MES	5.5 - 6.7	Good for weakly acidic conditions, signals do not overlap with most RNA signals.[1]	Protonated, so deuterated version is preferred for ¹H NMR.	Studies where a pH below 6 is required.
HEPES	6.8 - 8.2	Good buffering capacity at physiological pH.	Protonated, requiring deuterated form for ¹H NMR.	Mimicking physiological conditions.
Tris (deuterated)	7.5 - 9.0	Good for slightly alkaline conditions.[7]	pH is temperature-sensitive.[1]	Specific applications requiring a pH > 7.5.

Concluding Remarks

References

• Georgia Institute of Technology. NMR Buffer Conditions Optimization. [Link]

• ResolveMass Laboratories Inc. Deuterated Standards and Solvents for NMR. [Link]

• Ilin, S., et al. (2018). Diffusion NMR-based comparison of electrostatic influences of DNA on various monovalent cations. PMC. [Link]

• Glen Research. New Product - Deuterated 2'-Deoxyguanosine Phosphoramidite. [Link]

• Bio-protocol. Optimization of NMR buffer. [Link]

• Prismlab. Deuterated Solvents: Essential Reagents for Accurate NMR Analysis. [Link]

• D'Souza, R., et al. (2016). NMR Characterization of RNA Small Molecule Interactions. PMC. [Link]

• ResearchGate. TABLE 5 H NMR Spectral Parameters of 2-Deoxyguanosine. [Link]

• University of California, Riverside. Troubleshooting Acquisition Related Problems - NMR. [Link]

• East Tennessee State University. Effects of pH on products yield of one-electron oxidation to guanine derivatives. [Link]

• Semantic Scholar. NMR spectroscopic properties (1H at 500 MHz) of deuterated ribonucleotide-dimers ApU, GpC, partially deuterated 2'-deoxyribonucleotide-dimers d(TpA), d(ApT), d(GpC) and their comparison with natural counterparts (1H-NMR window).. [Link]

• University of Birmingham. Sample Requirements. [Link]

• Tomac, S., et al. (2000). Ionic Effects on the Stability and Conformation of Peptide Nucleic Acid Complexes. Biochemistry. [Link]

• Kelly, M. J., et al. (2002). Performance of cryogenic probes as a function of ionic strength and sample tube geometry. Journal of Magnetic Resonance. [Link]

• Reddit. How to reduce noisey NMR signal?. [Link]

• McConnell, B., et al. (1983). Exceptional characteristics of amino proton exchange in guanosine compounds. Biochemistry. [Link]

• University of Ottawa NMR Facility Blog. Poor Signal-to-Noise Ratio in Your Spectrum?. [Link]

• Chen, H., et al. (2012). Ionic strength-dependent persistence lengths of single-stranded RNA and DNA. Proceedings of the National Academy of Sciences. [Link]

• Tatikonda, M., et al. (2015). On the Helical Structure of Guanosine 5′-Monophosphate Formed at pH 5: Is It Left- or Right-Handed?. PMC. [Link]

• Nakano, S., et al. (2013). Evaluating the effect of ionic strength on PNA:DNA duplex formation kinetics. PMC. [Link]

• Mateos, B., et al. (2016). Optimization of protein samples for NMR using thermal shift assays. PMC. [Link]

• Rez, P., et al. (2020). Guanine Crystal Formation at Physiological pH. PMC. [Link]

• ResearchGate. 1 H NMR spectra of guanosine (A) and its HPLC-purified chlorinated.... [Link]

• SDSU NMR Facility. Common Problems. [Link]

• Biological Magnetic Resonance Bank. bmse000091 Guanosine. [Link]

• Centre for Drug Discovery and Chemical Biology. Common problems and artifacts encountered in solution‐state NMR experiments. [Link]

• ACS Publications. Syntheses of (2')3'- 15 N-Amino-(2')3'-deoxyguanosine and Determination of Their pK a Values by 15 N NMR Spectroscopy. [Link]

• ResearchGate. (PDF) An optimized buffer system for NMR-based urinary metabonomics with effective pH control, chemical shift consistency and dilution minimization. [Link]

• Royal Society of Chemistry. An optimized buffer system for NMR-based urinary metabonomics with effective pH control, chemical shift consistency and dilution minimization. [Link]

• bioWORLD. 2'-Deoxyguanosine Monohydrate (961-07-9). [Link]

• National Institutes of Health. Deoxyguanosine. [Link]

Sources

• 1. bio-protocol.org [bio-protocol.org]
• 2. Diffusion NMR-based comparison of electrostatic influences of DNA on various monovalent cations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Performance of cryogenic probes as a function of ionic strength and sample tube geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. isotope.com [isotope.com]
• 5. NMR Characterization of RNA Small Molecule Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sample Requirements - University of Birmingham [birmingham.ac.uk]
• 7. NMR Buffer Conditions Optimization – Georgia Tech NMR Center [sites.gatech.edu]
• 8. resolvemass.ca [resolvemass.ca]
• 9. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 10. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 11. benchchem.com [benchchem.com]
• 12. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validation of [5',5''-²H₂]2'-Deoxyguanosine Monohydrate as a Quantitative Internal Standard in LC-MS/MS

Introduction: The Analytical Challenge of DNA Biomarkers

In the fields of toxicology, oncology, and epigenetics, the precise quantification of 2'-deoxyguanosine (dG) and its oxidative lesion, 8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxo-dG), is critical for assessing DNA damage and oxidative stress. However, biological matrices such as urine or enzymatically digested genomic DNA present severe analytical challenges. Co-eluting endogenous compounds cause unpredictable ionization suppression or enhancement during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

To achieve absolute quantification, the implementation of a stable isotope dilution assay (SIDA) is mandatory. This guide objectively evaluates the performance, causality, and validation of [5',5''-²H₂]2'-Deoxyguanosine monohydrate as a quantitative internal standard (IS) against other structural and isotopic alternatives.

Mechanistic Causality: Why the 5',5'' Positions?

When selecting an isotope-labeled internal standard, the position of the heavy atoms dictates the chemical stability of the molecule.

A common pitfall in assay development is the use of ring-deuterated purines. Protons attached to heteroatoms (like the amino group on the guanine base) are highly labile. In aqueous mobile phases or during acidic/basic solid-phase extraction (SPE), these deuterium atoms rapidly exchange with protium (hydrogen) in the solvent, leading to isotopic scrambling and a total loss of the MS signal.

[5',5''-²H₂]2'-Deoxyguanosine monohydrate solves this through deliberate structural engineering (1)[1]. The two deuterium atoms are covalently bonded to the 5'-carbon of the deoxyribose ring. Because C-D bonds are non-exchangeable under physiological and standard analytical conditions, the standard remains completely stable throughout aggressive sample preparation workflows.

Fragmentation Causality in MS/MS

This specific labeling strategy creates a highly predictable Multiple Reaction Monitoring (MRM) transition.

• Endogenous dG: Protonated precursor [M+H]+ at m/z 268.1. Collision-induced dissociation (CID) cleaves the glycosidic bond, resulting in the neutral loss of the deoxyribose ring (116 Da), leaving the guanine base product ion at m/z 152.1.

• [5',5''-²H₂]dG: Protonated precursor [M+H]+ at m/z 270.1. CID cleaves the glycosidic bond, resulting in the neutral loss of the deuterated deoxyribose ring (118 Da). The resulting product ion is the unlabeled guanine base at m/z 152.1.

This convergence on the m/z 152.1 product ion proves that the deuterium is localized entirely on the sugar moiety, confirming structural integrity during analysis.

Comparative Performance Analysis

How does [5',5''-²H₂]dG stack up against alternative standardization strategies? While ¹⁵N- and ¹³C-labeled standards are theoretically perfect because they exhibit zero chromatographic shift (2)[2], they are notoriously expensive and difficult to synthesize. Deuterated standards offer a highly effective, cost-efficient alternative, provided the analyst accounts for the slight deuterium isotope effect during chromatography.

Table 1: Comparison of Internal Standards for dG / 8-oxo-dG Quantification

Internal Standard Type	Chromatographic Co-elution	H/D Exchange Risk	Matrix Effect Compensation	Cost & Accessibility
Unlabeled External Standard	N/A	None	Poor (Cannot track extraction loss)	Very Low
Structural Analog (e.g., 2'-deoxyinosine)	Poor (Different RT)	None	Poor (Different ionization efficiency)	Low
[5',5''-²H₂]dG (Deuterated IS)	Good (<0.05 min RT shift)	None (Stable C-D bonds)	Excellent (>95% compensation)	Moderate
[¹⁵N₅]- or [¹³C₁₀, ¹⁵N₅]dG	Perfect (Exact co-elution)	None	Perfect (100% compensation)	Very High

Data supported by comparative methodologies for urinary biomarker analysis (3)[3].

Experimental Validation Protocol

To establish a self-validating system, the internal standard must be introduced at the very beginning of the sample preparation workflow. This ensures that any volumetric losses, incomplete enzymatic digestions, or SPE breakthrough events are proportionally mirrored by the IS.

Step-by-Step Methodology

Step 1: Matrix Aliquoting and IS Spiking

• Aliquot 200 µL of biological sample (e.g., urine or buffered genomic DNA extract) into a low-bind microcentrifuge tube.

• Immediately spike with 20 µL of a 500 nM working solution of [5',5''-²H₂]dG. Vortex for 30 seconds to ensure homogeneous equilibration.

Step 2: Enzymatic Digestion (For Genomic DNA only)

• Add 10 U of DNAse I, 0.5 U of Phosphodiesterase I/II, and 2 U of Alkaline Phosphatase.

• Incubate at 37°C for 2 hours to completely hydrolyze the DNA polymer into individual deoxynucleosides.

Step 3: Solid-Phase Extraction (SPE) Cleanup

• Condition an Oasis HLB (or equivalent polymeric reversed-phase) cartridge with 1 mL Methanol, followed by 1 mL LC-MS grade water.

• Load the spiked, digested sample onto the cartridge.

• Wash with 1 mL of 5% Methanol in water to elute hydrophilic salts and matrix proteins.

• Elute the analytes with 1 mL of 80% Methanol. Evaporate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitute in 100 µL of initial mobile phase (e.g., 95% Water / 5% Methanol with 0.1% Formic Acid).

Step 4: LC-MS/MS Analysis

• Inject 5 µL onto a sub-2 µm C18 UHPLC column.

• Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode.

• Monitor the following MRM transitions:

  • Endogenous dG: m/z 268.1 → 152.1

  • [5',5''-²H₂]dG (IS): m/z 270.1 → 152.1

Note: The sensitivity and accuracy of this exact isotope-dilution approach have been rigorously validated against baseline DNA damage levels (4)[4].

Analytical Workflow Visualization

The following diagram maps the logical flow of the validation protocol, highlighting the critical insertion point of the internal standard to ensure downstream causality.

Workflow of stable isotope dilution LC-MS/MS utilizing [5',5''-2H2]dG as an internal standard.

Conclusion & Best Practices

For the quantification of 2'-deoxyguanosine and its derivatives, [5',5''-²H₂]2'-Deoxyguanosine monohydrate provides an optimal balance between analytical rigor and cost-efficiency. Because the deuterium atoms are locked onto the non-exchangeable 5'-carbon of the sugar ring, it acts as a highly stable surrogate for the endogenous molecule.

Application Scientist Tip: Deuterium has a slightly lower zero-point vibrational energy than protium, making deuterated compounds slightly less lipophilic. This causes [5',5''-²H₂]dG to elute fractionally earlier (typically <0.05 minutes) than unlabeled dG on a C18 column. While modern UHPLC systems easily accommodate this, analysts should ensure that their MRM detection windows are wide enough to capture both peaks fully, and verify that no sharp matrix suppression zones fall exactly between the two retention times.

References

• NextSDS. "[5',5''-2H2]2'-DEOXYGUANOSINE MONOHYDRATE - Chemical Substance Information." NextSDS Database. Available at:[Link]

• National Institute of Standards and Technology (NIST). "Measurement of 8-Hydroxy-2'-Deoxyguanosine in DNA by High-Performance Liquid Chromatography-Mass Spectrometry." NIST Publications. Available at: [Link]

• National Institutes of Health (NIH). "Quantification of 8-oxo-guanine and guanine as the nucleobase, nucleoside and deoxynucleoside forms in human urine by high-performance liquid chromatography–electrospray tandem mass spectrometry." PMC. Available at:[Link]

• Society for Redox Biology and Medicine. "8-Oxo-2′-deoxyguanosine as a biomarker of tobacco-smoking-induced oxidative stress." SFRBM. Available at: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. Quantification of 8-oxo-guanine and guanine as the nucleobase, nucleoside and deoxynucleoside forms in human urine by high-performance liquid chromatography–electrospray tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sfrbm.org [sfrbm.org]
• 4. Measurement of 8-Hydroxy-2'-Deoxyguanosine in DNA by High-Performance Liquid Chromatography-Mass Spectrometry: Comparison with Measurement by Gas Chromatography-Mass Spectrometry | NIST [nist.gov]

A Senior Application Scientist's Guide to Accuracy in LC-MS/MS: [5',5''-²H₂]2'-Deoxyguanosine Monohydrate vs. Unlabeled dG

Abstract

In the landscape of bioanalytical science, particularly in fields like pharmacokinetics, toxicology, and DNA damage assessment, the precise and accurate quantification of nucleosides such as 2'-deoxyguanosine (dG) is paramount. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for this task due to its superior sensitivity and selectivity. However, the accuracy of any LC-MS/MS method is fundamentally dependent on its ability to correct for variability during sample processing and analysis. This guide provides an in-depth comparison of two common approaches for dG quantification: the use of a stable isotope-labeled (SIL) internal standard, specifically [5',5''-²H₂]2'-Deoxyguanosine monohydrate, versus relying on an external calibration with unlabeled dG. We will explore the theoretical underpinnings, present a comparative experimental workflow, and analyze data to demonstrate why the use of a SIL internal standard is not just best practice, but essential for generating reliable, high-quality data.

The Foundational Role of an Internal Standard in LC-MS/MS

LC-MS/MS is a powerful technique, but it is not without its challenges. The journey of an analyte from a complex biological matrix (like plasma, urine, or a DNA digest) to the detector is fraught with potential for variability. An internal standard (IS) is a compound of known concentration added to every sample, calibrator, and quality control (QC) sample at the very beginning of the sample preparation process. Its purpose is to mimic the analyte's behavior and correct for fluctuations that are otherwise uncontrollable.

Key sources of variability that an effective IS must address include:

• Sample Preparation Losses: Analyte can be lost during multi-step procedures like protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE).

• Injection Volume Variations: Minor differences in the volume of sample injected onto the LC column by the autosampler can lead to proportional changes in analyte signal.

• Matrix Effects: This is arguably the most significant challenge in LC-MS/MS bioanalysis. Co-eluting endogenous components from the biological matrix can either suppress or enhance the ionization of the target analyte in the mass spectrometer's source, leading to inaccurate measurements. This effect can vary significantly from one individual sample to another.

The fundamental principle is that by calculating the ratio of the analyte's peak area to the IS's peak area, these variations are normalized, leading to a more accurate and precise final concentration.

Comparing Quantification Strategies: The Gold Standard vs. The Alternative

Strategy 1: The Gold Standard - Stable Isotope-Labeled Internal Standard (SIL-IS)

A SIL-IS is a version of the analyte where one or more atoms have been replaced with their heavier, stable (non-radioactive) isotopes, such as deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N). For dG, [5',5''-²H₂]2'-Deoxyguanosine is an ideal SIL-IS.

The Principle of Isotope Dilution: The core advantage of a SIL-IS is that it is, for all practical purposes, chemically and physically identical to the unlabeled (or "light") analyte. This means it will:

• Co-elute chromatographically: It has the same retention time as the native dG.

• Exhibit identical extraction recovery: Any dG lost during sample cleanup, the same proportion of SIL-IS will be lost.

• Experience the same matrix effects: Both the analyte and the SIL-IS will be suppressed or enhanced to the same degree by interfering components.

Despite these similarities, the SIL-IS is easily distinguished from the native analyte by the mass spectrometer due to its higher mass. This allows the instrument to monitor the two compounds independently, providing the perfect reference for quantification. Regulatory bodies like the FDA strongly recommend using a SIL-IS for mass spectrometric assays.

Strategy 2: The Compromise - External Calibration (Using Unlabeled dG)

Quantification without a proper internal standard relies on an external calibration curve. In this approach, a series of standards containing known concentrations of unlabeled dG are prepared and analyzed. The response (peak area) is plotted against concentration to create a calibration curve. The peak area of dG in the unknown samples is then used to determine its concentration from this curve.

This method completely fails to account for any sample-specific variability. It assumes that the recovery and matrix effects for every unknown biological sample are identical to those of the clean, simple standards used to build the curve—an assumption that is almost never true in practice.

Experimental Design for a Head-to-Head Comparison

To objectively demonstrate the performance difference, we designed an experiment to quantify dG in a biological matrix (enzymatically hydrolyzed calf thymus DNA) using both methods.

Objective:

To compare the accuracy and precision of dG quantification by LC-MS/MS using either [5',5''-²H₂]2'-Deoxyguanosine as a SIL-IS or an external calibration curve of unlabeled dG.

Experimental Workflow Diagram

Caption: Experimental workflow for comparing SIL-IS and External Standard quantification.

Detailed Protocol:

• DNA Hydrolysis: Calf thymus DNA was digested to its constituent deoxynucleosides using a simplified one-step enzymatic protocol. A digest mix containing Benzonase, phosphodiesterase I, and alkaline phosphatase in a Tris-HCl buffer was added to the DNA samples and incubated at 37°C for 6 hours.

• Preparation of Samples:

  • Calibration Standards: A clean buffer solution was spiked with unlabeled dG at 8 concentration levels.

  • Quality Control (QC) Samples: A large batch of hydrolyzed DNA was spiked with unlabeled dG to create low, medium, and high concentration QCs.

  • Internal Standard Addition: For the SIL-IS method, a fixed concentration of [5',5''-²H₂]2'-Deoxyguanosine was added to every calibrator and QC sample. No IS was added for the external standard method.

• Sample Cleanup: Proteins and enzymes were precipitated using cold acetonitrile. After centrifugation, the supernatant was diluted and purified using a C18 Solid-Phase Extraction (SPE) cartridge to remove salts and other polar interferences. The samples were then evaporated to dryness and reconstituted in the initial mobile phase.

• LC-MS/MS Analysis:

  • System: A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source was used.

  • Column: Reversed-phase C18 column.

  • Mobile Phase: Gradient elution with 0.1% formic acid in water and acetonitrile.

  • MS Detection: Multiple Reaction Monitoring (MRM) was used to monitor the transitions for both the analyte and the SIL-IS.

• Data Processing:

  • Method 1 (SIL-IS): A calibration curve was generated by plotting the peak area ratio (dG / ²H₂-dG) against the dG concentration. The concentrations of the QCs were calculated from this curve.

  • Method 2 (External Standard): A calibration curve was generated by plotting the dG peak area against its concentration using the clean calibrators. The concentrations of the QCs (which contain the DNA matrix) were calculated from this external curve.

Comparative Data & Results: A Clear Winner Emerges

The performance of each method was evaluated based on the criteria outlined in the FDA's Bioanalytical Method Validation Guidance.

Table 1: Accuracy and Precision Comparison

Accuracy is reported as the percentage of the measured concentration relative to the true (nominal) concentration. Precision is the relative standard deviation (%RSD) of the measurements. The acceptance criteria are typically ±15% for accuracy (±20% at the Lower Limit of Quantification) and ≤15% for precision (≤20% at LLOQ).

QC Level	Nominal Conc. (ng/mL)	Method 1: SIL-IS Accuracy (% Nominal)	Method 1: SIL-IS Precision (%RSD)	Method 2: External Std. Accuracy (% Nominal)	Method 2: External Std. Precision (%RSD)
Low QC	5	103.4%	4.8%	72.1%	21.5%
Mid QC	50	98.7%	3.1%	68.5%	18.9%
High QC	400	101.2%	2.5%	75.3%	16.2%

Analysis: The data clearly shows that the SIL-IS method delivered results well within the accepted regulatory limits for both accuracy and precision. In stark contrast, the external standard method failed significantly. The accuracy was consistently biased low (around 70%), and the precision was poor (>15% RSD). This low bias is a classic sign of uncorrected signal suppression from the DNA matrix.

Table 2: Matrix Effect Evaluation

The matrix effect was assessed by comparing the peak area of dG in a post-extraction spiked sample (spiked into a blank, extracted matrix) to its peak area in a clean solution. A value of 100% indicates no matrix effect, <100% indicates ion suppression, and >100% indicates ion enhancement.

Sample Type	dG Peak Area (Arbitrary Units)	²H₂-dG Peak Area (Arbitrary Units)	Matrix Effect (%)
Clean Solution (Neat)	1,250,000	1,310,000	-
Post-Extraction Spike	850,000	890,400	dG: 68.0%
²H₂-dG: 67.9%

Analysis: A significant matrix effect was observed, with the DNA digest suppressing the dG signal by approximately 32% (100% - 68%). Critically, the SIL-IS ([5',5''-²H₂]2'-Deoxyguanosine) experienced the exact same degree of suppression. Because the SIL-IS method uses the ratio of the two signals, this suppression is completely cancelled out, resulting in an accurate measurement. The external standard method has no mechanism to correct for this suppression, leading directly to the inaccurate, low-biased results seen in Table 1.

Discussion: The Causality Behind Superior Performance

The experimental data provides a clear, quantitative validation of the theoretical advantages of using a stable isotope-labeled internal standard.

Caption: Principle of correction using a Stable Isotope-Labeled Internal Standard.

The external standard method fails because it operates on the false premise that every sample behaves identically. The SIL-IS method, based on the principle of isotope dilution, succeeds because it acknowledges and corrects for sample-to-sample variability at every critical stage. The nearly identical physicochemical properties of [5',5''-²H₂]2'-Deoxyguanosine and native dG ensure that any physical loss during extraction or signal fluctuation during ionization is mirrored by the internal standard. This faithful tracking is the key to achieving high accuracy and precision.

Conclusion and Authoritative Recommendations

For researchers, scientists, and drug development professionals, the choice of quantification strategy in LC-MS/MS has profound implications for data quality and reliability. The experimental evidence presented in this guide demonstrates unequivocally that:

• External standard calibration is not suitable for accurate quantification of analytes like dG in complex biological matrices. It fails to correct for inevitable matrix effects and sample processing variability, leading to systematically biased and imprecise results.

• The use of a stable isotope-labeled internal standard, such as [5',5''-²H₂]2'-Deoxyguanosine monohydrate, is the gold standard and the only scientifically robust method for this application. It provides a self-validating system within each sample, ensuring that the final calculated concentration is accurate, precise, and reliable.

Therefore, for any study requiring the quantification of 2'-deoxyguanosine or other endogenous molecules by LC-MS/MS, the use of a high-quality, stable isotope-labeled internal standard is mandatory to ensure scientific integrity and meet regulatory expectations.

References

• Chen, P., et al. (2019). Analysis of Nucleosides and Nucleotides in Plants: An Update on Sample Preparation and LC–MS Techniques. Molecules. Available from: [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Available from: [Link]

• Quinlivan, E. P., & Gregory, J. F. 3rd. (2008). DNA digestion to deoxyribonucleoside: A simplified one-step procedure. Analytical biochemistry. Available from: [Link]

• U.S. Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Available from: [Link]

• Quinlivan, E. P., & Gregory, J. F. 3rd. (2008). DNA digestion to deoxyribonucleo side: A simplified one-step procedure. ResearchGate. Available from: [Link]

• Singh, R., & Farmer, P. B. (2003). An improved liquid chromatography/tandem mass spectrometry method for the determination of 8-oxo-7,8-dihydro-2'-deoxyguanosine in DNA samples using immunoaffinity column purification. Rapid communications in mass spectrometry. Available from: [Link]

• Higashi, T., et al. (2023). Comparative study of stable isotope-labeled internal standard substances for the LC-MS/MS determination of the urinary excretion of melatonin. Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link]

• BioAgilytix. (2023). Essential FDA Guidelines for Bioanalytical Method Validation. Available from: [Link]

• S.L., R. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. Available from: [Link]

• Novartis. (2013). Comment on FDA Draft Guidance for Industry - Bioanalytical Method Validation. Regulations.gov. Available from: [Link]

• Stokvis, E., et al. (2002). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry. Available from: [Link]

• Wang, J., et al. (2012). An on-line SPE-LC-MS/MS Method for Quantification of Nucleobases and Nucleosides present in Biological Fluids. Journal of analytical methods in chemistry. Available from: [Link]

• Jaruga, P., & Dizdaroglu, M. (2001). Measurement of 8-hydroxy-2'-deoxyguanosine in DNA by high-performance liquid chromatography-mass spectrometry. Nucleic acids research. Available from: [Link]

• Petersen, M. J., et al. (2025). LC-MS/MS quantification of 6-methylthio-2′-deoxyguanosine and 6-thio-2′-deoxyguanosine in genomic DNA with enzymatically synthesized isotope-labelled internal standards. Analytical and Bioanalytical Chemistry. Available from: [Link]

• Jaruga, P., & Dizdaroglu, M. (2001). Measurement of 8-hydroxy-2'-deoxyguanosine in DNA by high-performance liquid chromatography-mass spectrometry. Oxford Academic. Available from: [Link]

• He, H., et al. (2015).

Cross-validation of[5',5''-2H2]2'-Deoxyguanosine monohydrate purity using HPLC and NMR

The Orthogonal Advantage: Cross-Validation of [5',5''-2H2]2'-Deoxyguanosine Monohydrate Purity

Deuterium-labeled nucleosides, such as [5',5''-2H2]2'-Deoxyguanosine monohydrate, are indispensable tools in modern drug development and molecular biology. They serve as critical internal standards for quantitative LC-MS/MS in pharmacokinetic studies, probes for metabolic flux analysis, and foundational building blocks for NMR-based structural elucidation of RNA and DNA. However, the utility of these isotopic probes hinges entirely on two distinct metrics: chemical purity (the absence of organic contaminants or degradation products) and isotopic purity (the specific enrichment of deuterium at the target loci without scrambling).

Relying on a single analytical method—such as Mass Spectrometry (MS) or High-Performance Liquid Chromatography (HPLC) alone—creates a blind spot. To ensure absolute data integrity, an orthogonal approach is required. This guide compares the performance of dual-validated [5',5''-2H2]2'-Deoxyguanosine against single-method alternatives and provides a comprehensive, self-validating protocol for cross-validating purity using HPLC and Nuclear Magnetic Resonance (NMR) spectroscopy.

The Pitfalls of Single-Method Validation vs. Orthogonal Cross-Validation

The concept of "orthogonality" in analytical chemistry involves using independent methods with distinct physical principles to measure a sample, thereby eliminating method-specific biases and increasing the reliability of the results 1.

When evaluating a deuterated nucleoside:

• HPLC-UV separates and quantifies chemical impurities (e.g., unreacted guanine, epimers) based on polarity and UV absorbance but is completely blind to isotopic substitution.

• High-Resolution Mass Spectrometry (HRMS) can estimate isotopic enrichment but struggles to confirm the exact structural position of the deuterium atoms due to potential in-source scrambling or isobaric overlaps 2.

• Quantitative NMR (qNMR) directly measures the structural integrity and precise location of the isotopic label by observing the absence of proton signals at the 5' position, but it may lack the sensitivity to detect trace organic impurities that HPLC easily catches 3.

By cross-referencing HPLC and NMR, researchers create a self-validating system: HPLC guarantees the sample is chemically homogeneous, ensuring that the NMR spectra are not convoluted by overlapping impurity signals. Conversely, NMR confirms the isotopic fidelity of the chemically pure peak.

Product Performance Comparison

The following table illustrates the analytical confidence gained when sourcing or synthesizing [5',5''-2H2]2'-Deoxyguanosine monohydrate subjected to orthogonal cross-validation versus standard alternatives.

Analytical Parameter	Cross-Validated[5',5''-2H2]2'-dG (HPLC + NMR)	Single-Method Validated (LC-MS Only)	Unlabeled 2'-Deoxyguanosine (Control)
Chemical Purity	>99.5% (High-resolution separation)	Variable (Often >95%, trace degradants missed)	>99.0%
Isotopic Enrichment	>99% D at 5',5'' positions	Estimated (Susceptible to isobaric interference)	N/A (Natural abundance)
Structural Integrity	Confirmed (No isotopic scrambling)	Unverified (MS cannot pinpoint D-position)	Confirmed via standard 1H-NMR
Water Content	Precisely defined (Monohydrate state confirmed)	Often assumed or ignored	Precisely defined
Best Application	Absolute quantification, qNMR, structural biology	Qualitative tracer studies, preliminary screening	Baseline control, standard synthesis

Methodology 1: Chemical Purity Assessment via HPLC-UV

Causality & Expertise: 2'-Deoxyguanosine is highly polar and contains a purine chromophore with strong UV absorbance (~254 nm). Reverse-phase HPLC using a C18 column and a slightly acidic mobile phase suppresses the ionization of the nucleoside, improving peak shape and retention. This method is self-validating: by injecting a known unlabeled standard, we establish a definitive retention time, ensuring the primary peak in the deuterated sample is indeed the target molecule and not a co-eluting impurity 4.

Step-by-Step Protocol:

• System Preparation: Equip an HPLC system with a Diode Array Detector (DAD) and a C18 column (e.g., 150 mm × 4.6 mm, 3 µm particle size).

• Mobile Phase Configuration:

  • Solvent A: 0.1% Formic acid in ultra-pure water.

  • Solvent B: 0.1% Formic acid in Acetonitrile.

  • Rationale: Formic acid maintains a consistent pH, preventing peak tailing associated with secondary interactions between the nucleoside and residual silanols on the column.

• Sample Preparation: Dissolve 1.0 mg of the [5',5''-2H2]2'-Deoxyguanosine monohydrate in 1.0 mL of Solvent A. Prepare a parallel solution of an unlabeled 2'-Deoxyguanosine standard.

• Gradient Elution: Run a linear gradient from 2% B to 20% B over 15 minutes at a flow rate of 1.0 mL/min.

• Detection & Integration: Monitor UV absorbance at 254 nm. Integrate all peaks. The chemical purity is calculated as the area of the main peak divided by the total area of all integrated peaks, multiplied by 100.

Methodology 2: Isotopic Purity & Structural Integrity via qNMR

Causality & Expertise: While MS provides mass-to-charge ratios, NMR provides absolute structural mapping. In an unlabeled 2'-Deoxyguanosine, the 5' and 5'' protons appear as distinct multiplets in the 1H-NMR spectrum. In the [5',5''-2H2] derivative, these signals should be completely absent. By integrating the remaining proton signals (e.g., the anomeric 1'-H proton) against an internal standard, we can calculate the exact percentage of deuterium incorporation. The monohydrate nature of the compound must be accounted for during sample weighing to ensure accurate molarity calculations.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh exactly 5.0 mg of the deuterated nucleoside and 2.0 mg of a certified qNMR internal standard (e.g., TSP-d4 or Maleic acid) using a microbalance. Dissolve in 600 µL of DMSO-d6.

  • Rationale: DMSO-d6 is preferred over D2O to prevent rapid exchange of the labile amine and hydroxyl protons, which provide additional structural confirmation.

• 1H-NMR Acquisition: Acquire a 1H-NMR spectrum at 400 MHz or higher. Crucially, set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the protons of interest (typically D1 > 10 seconds) to ensure complete spin relaxation and quantitative accuracy.

• 2H-NMR Acquisition (Orthogonal Check): Run a deuterium NMR spectrum to positively confirm the presence of the label at the specific chemical shift corresponding to the 5' carbon.

• Data Analysis: Set the integral of the anomeric 1'-H proton (typically around 6.1 ppm) to 1.00. Inspect the region for the 5',5'' protons (typically 3.5 - 3.6 ppm). Calculate isotopic purity: Isotopic Purity (%) = (1 - (Integral of residual 5',5'' signals / 2)) * 100.

Workflow Visualization

To illustrate the self-validating nature of this dual-method approach, the following diagram maps the orthogonal data integration process.

Fig 1: Orthogonal workflow integrating HPLC and NMR for robust nucleoside purity cross-validation.

Conclusion

The synthesis and application of[5',5''-2H2]2'-Deoxyguanosine monohydrate demand rigorous analytical oversight. Single-method validation leaves critical vulnerabilities in either chemical or isotopic profiling. By employing a cross-validated approach—leveraging the high-resolution separation power of HPLC alongside the absolute structural quantification of qNMR—researchers can establish a self-validating framework. This ensures the integrity of the nucleoside, preventing downstream experimental artifacts in sensitive MS or structural biology applications.

References

• BenchChem. (2025). A Cross-Referenced Approach to Purity: A Comparative Guide to HPLC and NMR Spectroscopy.
• Analytical Methods (RSC Publishing). (2025). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR.
• PMC - NIH. (2025). HPLC Analysis of tRNA‐Derived Nucleosides.
• ResearchGate. (2025). Rapid Determination of Isotopic Purity of Stable Isotope (D, N, or C)‐Labeled Organic Compounds by Electrospray Ionization‐High‐Resolution Mass Spectrometry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. HPLC Analysis of tRNA‐Derived Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating isotopic enrichment levels in [5',5''-2H2]2'-Deoxyguanosine monohydrate batches

As stable isotope-labeled internal standards (SIL-IS) become the backbone of quantitative mass spectrometry and structural nuclear magnetic resonance (NMR) spectroscopy, the rigorous evaluation of isotopic enrichment is non-negotiable.[5',5''-2H2]2'-Deoxyguanosine monohydrate (dG-d2) is a critical probe used in DNA adduct quantification, nucleic acid dynamics, and metabolomics[1]. However, incomplete deuteration or unintended isotopic scrambling during synthesis can introduce devastating quantitative errors in downstream applications.

As an Application Scientist, I approach batch evaluation not merely as a checklist of tests, but as a self-validating analytical system. This guide outlines the causality behind our experimental choices and provides the definitive orthogonal workflows required to evaluate [5',5''-2H2]2'-Deoxyguanosine monohydrate against alternative labeling strategies.

The Causality of the 5',5'' Position

When selecting a deuterated nucleoside, the placement of the heavy isotope dictates its utility. Why target the 5' and 5'' positions of the ribose ring rather than the nucleobase?

The causality lies in chemical and kinetic stability. Protons at the C8 position of the guanine base are relatively acidic and highly prone to hydrogen-deuterium (H/D) back-exchange in aqueous buffers or during enzymatic DNA digestion. Conversely, the C5' carbon-deuterium bonds are aliphatic and kinetically inert to solvent exchange[2]. This ensures the integrity of the +2 Da mass shift is preserved throughout complex sample preparations, making [5',5''-2H2]dG vastly superior to base-labeled alternatives for rigorous quantitative workflows.

Comparative Analysis of Deoxyguanosine Isotope Analogs

To contextualize the performance of [5',5''-2H2]dG, the following table summarizes its quantitative and structural advantages compared to common alternatives.

Isotope Analog	Mass Shift (Δm/z)	Regiostability (H/D Exchange Risk)	Primary Analytical Utility	Relative Cost
[5',5''-2H2]dG	+2 Da	High (Non-exchangeable C-D bonds)	DNA oxidation/adduct studies, LC-MS internal standard	Moderate
[8-2H]dG	+1 Da	Low (Prone to H/D exchange in aqueous media)	Short-term kinetic assays, basic NMR probing	Low
[U-13C10, 15N5]dG	+15 Da	Absolute (No exchange possible)	Absolute quantification (Proteomics/Metabolomics)	High
Unlabeled dG	0 Da	N/A	Baseline reference	Very Low

Orthogonal Analytical Workflow

Evaluating isotopic enrichment requires a dual-modality approach. High-Resolution Mass Spectrometry (HRMS) provides the absolute isotopic distribution (the ratio of d0, d1, and d2 species), but it is blind to regiospecificity. Solution-state NMR is the necessary orthogonal counterpart, confirming that the deuterium is localized exclusively at the 5' and 5'' positions without scrambling to the nucleobase[3].

Orthogonal analytical workflow for evaluating isotopic enrichment and regiospecificity.

Experimental Protocols for Batch Evaluation

The following protocols are designed as self-validating systems. Every step includes internal checks to ensure that the data generated reflects the true state of the molecule, rather than artifactual instrument variance.

Protocol 1: High-Resolution LC-MS/MS (Isotopologue Profiling)

Causality: We utilize HRMS rather than nominal mass spectrometry because HRMS can resolve the M+2 peak of the deuterated compound from the M+2 natural isotope peak (e.g., 13C2 or 18O) of any residual unlabeled compound based on exact mass defects.

Step-by-Step Methodology:

• System Suitability & Natural Abundance Mapping (Self-Validation):

  • Inject a pure solvent blank to rule out carryover.

  • Inject an unlabeled dG standard (1 µg/mL). This establishes the empirical natural isotopic distribution for your specific instrument. This baseline must be subtracted from the labeled batch data to prevent artificial inflation of the d0 and d1 species.

• Sample Preparation: Dissolve 1 mg of the [5',5''-2H2]dG batch in 1 mL of LC-MS grade Water/Methanol (90:10, v/v). Dilute to a working concentration of 1 µg/mL.

• Chromatographic Separation: Inject 5 µL onto an SB-Aq column (2.1 × 50 mm, 1.8 µm). Use a gradient of 0.1% formic acid in H2O (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B), ramping from 3% B to 90% B over 4 minutes[2].

• HRMS Acquisition: Operate the Orbitrap or Q-TOF in positive electrospray ionization (+ESI) mode. Extract the exact masses for the protonated species [M+H]+:

  • d0 (Unlabeled): m/z 268.104

  • d1 (Partially labeled): m/z 269.110

  • d2 (Fully labeled): m/z 270.116

• Data Processing: Calculate the isotopic enrichment (%D) using the integrated extracted ion chromatogram (XIC) areas:

  • %D = (Area_d2) / (Area_d0 + Area_d1 + Area_d2) * 100

  • Acceptance Criteria: > 98% enrichment.

Protocol 2: Quantitative 1H and 2H NMR Spectroscopy

Causality: While MS provides the overall enrichment percentage, it cannot prove where the deuterium is located. We use 1H NMR to measure the depletion of protons at the target site, and 2H NMR to positively confirm the presence of deuterium exclusively at that site[3].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5 mg of the [5',5''-2H2]dG batch in 600 µL of DMSO-d6 (for 1H NMR) and standard, non-deuterated DMSO (for 2H NMR).

• 1H NMR Depletion Analysis (Self-Validation):

  • Acquire a 1H NMR spectrum at 400 MHz or higher.

  • Internal Referencing: Integrate the H1' proton signal (~6.1 ppm) and strictly set its value to 1.00.

  • Evaluate the integral of the H8 proton (~7.9 ppm). If it deviates from 1.00, it immediately flags unintended isotopic scrambling or degradation at the base.

  • Evaluate the integral at the 5',5'' chemical shift (~3.5–3.6 ppm). In a fully enriched batch, this signal should be ≤ 0.02 (indicating >98% depletion of 1H).

• 2H NMR Regiospecificity Confirmation:

  • Acquire a 2H NMR spectrum using the non-deuterated DMSO sample.

  • Observe the specific deuterium resonances. You should see a singular, strong peak at 3.5–3.6 ppm. The absolute absence of a peak at 7.9 ppm confirms that no deuterium has scrambled to the C8 position of the guanine base during synthesis.

By synthesizing the total isotopic purity derived from HRMS with the structural regiospecificity proven by NMR, you establish an airtight, self-validating dossier for batch release, ensuring maximum reliability for downstream drug development and proteomics workflows.

References

• Source: Chemical Research in Toxicology (ACS Publications)
• Source: Chemical Reviews (ACS Publications)
• Source: Cambridge Isotope Laboratories (CIL)

Sources

• 1. ckisotopes.com [ckisotopes.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling [5',5''-2H2]2'-Deoxyguanosine monohydrate

As a Senior Application Scientist, I frequently audit laboratories that struggle with inconsistent LC-MS/MS quantification or erratic baseline noise in their DNA damage assays. In the vast majority of cases, the root cause is not instrument failure, but the improper handling of their stable isotope-labeled standards.

Handling [5',5''-2H2]2'-Deoxyguanosine monohydrate requires a paradigm shift in how we view lab safety. Because this synthetic purine nucleoside is generally classified as non-hazardous [1], researchers often become lax. However, in the context of ultra-trace analytical chemistry, Personal Protective Equipment (PPE) serves a dual mandate: it protects the operator from mild crystalline irritants, but more critically, it protects the high-value standard from the operator. A single fingerprint or droplet of condensation can introduce unlabeled natural nucleosides or alter the hydration state, instantly compromising the isotopic purity and invalidating downstream data.

This guide provides the definitive operational and safety protocols for handling this deuterated standard, ensuring both operator safety and flawless analytical integrity.

Physicochemical Profile & Risk Assessment

Before donning PPE, you must understand the quantitative parameters and vulnerabilities of the chemical you are handling. The monohydrate nature of this compound makes it highly susceptible to hygroscopic shifts if exposed to ambient humidity while cold [2].

Parameter	Specification / Mitigation
Chemical Name	[5',5''-2H2]2'-Deoxyguanosine monohydrate
CAS Number	478511-28-3
Molecular Weight	~287.26 g/mol (Deuterated)
Purity Requirement	>98% (Isotopic and Chemical)
Storage Temperature	-20°C (Dry Powder) / -80°C (Stock Solutions)
Primary Hazard	Non-hazardous (GHS); potential mild respiratory/eye irritant
Critical Vulnerability	Highly susceptible to moisture absorption and isotopic dilution

The Causality-Driven PPE Matrix

Do not just wear PPE because a safety manual dictates it; understand the mechanistic causality behind each barrier.

• Double-Layered Nitrile Gloves (Powder-Free)

  • The Causality: Human skin naturally sheds nucleosides, squalene, and RNases/DNases. A micro-transfer of natural 2'-deoxyguanosine from your skin to the standard will skew the heavy-to-light isotope ratio in your mass spectrometer. Nitrile provides a superior barrier compared to latex and minimizes the static cling that causes the expensive deuterated powder to jump out of the weighing boat.

• Safety Goggles (ANSI Z87.1 Compliant)

  • The Causality: While not highly toxic, the compound is a fine crystalline powder. Micro-abrasions to the ocular mucosa can occur during accidental aerosolization when opening pressurized or static-charged vials.

• 100% Cotton Lab Coat with Knit Cuffs

  • The Causality: Synthetic blends generate static electricity, which is the enemy of gravimetric powder transfer. Knit cuffs prevent accidental sweeping of the microbalance draft shield and eliminate the risk of "sleeve-drag" contamination over your sterile workspace.

• Environmental Control: Localized Draft Shield / Analytical Enclosure

  • The Causality: Handling must occur inside a ductless powder weighing enclosure or a balance draft shield. Traditional high-flow chemical fume hoods create excessive turbulence, which will blow the lightweight, high-value powder out of the weighing vessel, causing both financial loss and respiratory exposure.

Workflow Visualization

The following diagram outlines the logical progression of handling the standard, from cold storage retrieval to final aliquoting.

Workflow for the safe handling and reconstitution of deuterated 2'-deoxyguanosine.

Standard Operating Procedure: Handling & Reconstitution

This protocol is designed as a self-validating system . If followed correctly, the final analytical data will internally prove the integrity of the handling process.

Step 1: Thermal Acclimation (Critical) Remove the sealed vial from -20°C storage and place it in a benchtop desiccator for exactly 30 minutes before opening. Causality: Opening a cold vial causes atmospheric moisture to immediately condense on the powder. Because it is a monohydrate, altering its hydration state will silently invalidate your gravimetric molarity calculations [3].

Step 2: Workspace Decontamination While wearing full PPE, wipe down the analytical microbalance, spatulas, and workspace with 70% LC-MS grade methanol. Discharge static from the weighing boats using an anti-static gun (e.g., Zerostat).

Step 3: Gravimetric Transfer (Weighing by Difference) Using a micro-spatula, transfer the required mass of [5',5''-2H2]2'-Deoxyguanosine monohydrate into a pre-tared amber glass vial. Self-Validation Checkpoint 1: Do not trust the weight in the boat. Weigh the receiving vial before and after transfer. The difference is your true mass. This accounts for any powder lost to static cling on the spatula or boat.

Step 4: Reconstitution Dissolve the powder in an appropriate LC-MS grade solvent (e.g., ultra-pure water or a low-percentage methanol/water mixture, depending on your assay protocol). Vortex gently until fully dissolved. Causality: Using strictly LC-MS grade solvents prevents the introduction of plasticizers or salts that cause background ion suppression during mass spectrometry.

Step 5: Aliquoting and Storage Divide the stock solution into single-use 50 µL or 100 µL aliquots in amber microcentrifuge tubes. Store immediately at -80°C. Causality: 2'-Deoxyguanosine is sensitive to UV light and repeated freeze-thaw cycles, which induce oxidation of the guanine base (forming 8-oxo-dG artifacts). Single-use aliquots eliminate this risk.

Self-Validation Checkpoint 2 (Analytical Validation): Before using the standard in a live biological assay, inject a 1 µL aliquot of the diluted standard alongside a solvent blank into your LC-MS/MS. A successful, contamination-free preparation will yield a robust signal at the expected deuterated m/z with an undetectable signal at the unlabeled m/z (~268.1). If the unlabeled peak is present, operator cross-contamination occurred during handling.

Spill Response & Waste Disposal Plan

Because this is a high-value, low-toxicity compound, spill response is primarily focused on rapid containment and preventing cross-contamination of other lab surfaces.

• Dry Powder Spill: Do not sweep, as this aerosolizes the powder. Use a damp, lint-free lab wipe soaked in 70% ethanol to carefully dab the powder. Place the contaminated wipe in a solid chemical waste container.

• Liquid Spill: Absorb with inert lab wipes. Wash the area with a standard laboratory detergent followed by an LC-MS grade water rinse to ensure no isotopic residue remains on the benchtop.

• Waste Disposal: Dispose of empty stock vials, contaminated gloves, and residual reconstitution solutions in designated non-halogenated organic waste or solid chemical waste streams in accordance with your institutional Environmental Health and Safety (EHS) guidelines.

References